Pentoxyverine hydrochloride

• CAS: 1045-21-2

Core Science & Biosynthesis

Muscarinic Antagonist Effects of Pentoxyverine Hydrochloride: A Technical Whitepaper

Executive Summary

Pentoxyverine hydrochloride (carbetapentane) is a centrally acting, non-opioid antitussive agent widely utilized for the symptomatic relief of non-productive coughs. While its primary therapeutic efficacy is driven by potent agonism at the sigma-1 (σ1) receptor, its overall pharmacological and toxicological profile is heavily modulated by secondary off-target effects—most notably, its competitive antagonism at muscarinic acetylcholine receptors[1].

This technical guide provides a comprehensive analysis of pentoxyverine’s anticholinergic properties, specifically focusing on its interaction with the M1 muscarinic receptor subtype[2]. By detailing the mechanistic signaling pathways, quantitative binding data, and self-validating experimental protocols, this whitepaper serves as an authoritative resource for researchers and drug development professionals investigating the polypharmacology of antitussive agents.

Pharmacological Profile & Receptor Polypharmacology

Pentoxyverine exerts its effects through a complex, multi-faceted mechanism of action. The suppression of the central cough reflex is primarily mediated by its high-affinity agonism at the σ1 receptor (K_i ~41–75 nM)[3]. However, pentoxyverine concurrently acts as a competitive antagonist at muscarinic receptors, demonstrating a pronounced interaction with the M1 subtype[1][2].

This dual-action profile is critical to understanding both the drug's efficacy and its side-effect spectrum:

• Therapeutic Synergy: The theoretically contribute to its antitussive efficacy by relaxing pulmonary alveoli (bronchodilation) and reducing respiratory tract secretions, thereby minimizing phlegm production[1][4].

• Toxicological Implications: Systemic antagonism of muscarinic receptors is responsible for the classic anticholinergic side effects observed at supratherapeutic doses, including xerostomia (dry mouth), blurred vision, tachycardia, and urinary retention[1][5].

Mechanistic Basis of M1 Muscarinic Antagonism

Muscarinic acetylcholine receptors are G-protein coupled receptors (GPCRs) categorized into five distinct subtypes (M1–M5). The M1, M3, and M5 subtypes are specifically coupled to Gq/11 proteins[2].

Under normal physiological conditions, the binding of endogenous acetylcholine to the M1 receptor activates the Gq/11 alpha subunit. This activation stimulates Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, initiating smooth muscle contraction and glandular secretion[2].

Pentoxyverine competitively binds to the orthosteric site of the M1 receptor, sterically hindering acetylcholine binding. This blockade aborts the Gq/11 signaling cascade, effectively inhibiting calcium-mediated bronchoconstriction and mucosal secretion[2].

M1 Muscarinic Receptor Gq/11 Signaling Cascade and Pentoxyverine Blockade.

Quantitative Receptor Binding Profile

While pentoxyverine's qualitative anticholinergic nature is well-established clinically, precise quantitative binding affinities (K_i) for muscarinic subtypes are less documented in the public domain compared to its primary target, the sigma receptors[2]. To provide context on its receptor affinity landscape, Table 1 summarizes the established quantitative data for pentoxyverine's binding profile.

Table 1: Receptor Binding Affinities of Pentoxyverine

Receptor Subtype	Ligand Role	Preparation	K_i (nM)	IC50 (nM)	Reference
Sigma-1 (σ1)	Agonist	Guinea-pig brain membrane	75	-	[3][6]
Sigma-1 (σ1)	Agonist	General in vitro	41	9	[1][3]
Sigma-2 (σ2)	Agonist	General in vitro	894	-	[3]
Muscarinic (M1)	Antagonist	General in vitro	Noted	-	[1][2]

Experimental Methodologies for Anticholinergic Assessment

To rigorously characterize the muscarinic antagonist effects of pentoxyverine, researchers employ a combination of functional tissue assays and radioligand binding studies[2][7]. The following protocols are self-validating systems designed to isolate, quantify, and verify M1 antagonism.

Functional Tissue Assay: Schild Analysis

Schild analysis is the gold-standard pharmacological method for determining the affinity (pA2 value) of a competitive antagonist[2].

• Causality & Logic: By generating agonist dose-response curves in the absence and presence of varying antagonist concentrations, researchers can confirm competitive antagonism (indicated by parallel rightward shifts without a decrease in maximal response) and calculate the antagonist's dissociation constant.

Step-by-Step Protocol:

• Tissue Preparation: Isolate a tissue rich in muscarinic receptors (e.g., guinea pig ileum or trachea) and mount it in a temperature-controlled (37°C) organ bath containing oxygenated Tyrode's or Krebs-Henseleit solution[2].

• Equilibration: Apply a resting tension (e.g., 1g) and allow the tissue to equilibrate for 60 minutes. Rationale: Washing with fresh buffer every 15 minutes prevents spontaneous tissue degradation and stabilizes baseline tone.

• Baseline Agonist Curve: Generate a cumulative concentration-response curve using a selective muscarinic agonist (e.g., carbachol). Record the contractile responses to establish the baseline EC50[2].

• Antagonist Incubation: Wash the tissue thoroughly until baseline tension is restored. Incubate the tissue with a fixed, sub-maximal concentration of pentoxyverine for 30 minutes. Rationale: This duration is critical to ensure complete thermodynamic equilibrium between the antagonist and the tissue receptors[2].

• Shifted Agonist Curve: Repeat the cumulative agonist concentration-response curve in the presence of pentoxyverine.

• Data Analysis: Repeat steps 4-5 with increasing concentrations of pentoxyverine. Plot the log(dose ratio - 1) against the log[antagonist]. The x-intercept yields the pA2 value, representing pentoxyverine's functional affinity for the muscarinic receptor.

Experimental workflow for Schild Analysis to determine functional antagonism.

Radioligand Binding Assay (Competitive Binding)

To directly quantify pentoxyverine's affinity for M1 receptors, a competitive radioligand binding assay is utilized[7].

• Causality & Logic: This assay measures the ability of unlabeled pentoxyverine to displace a known, high-affinity radiolabeled muscarinic antagonist (e.g., [3H]-pirenzepine for M1). The resulting IC50 is converted to a K_i value using the Cheng-Prusoff equation.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize tissue or cultured cells expressing M1 receptors (e.g., CHO-M1 cells) in ice-cold Tris-HCl buffer. Centrifuge to isolate the membrane fraction.

• Incubation Mixture: In a 96-well plate, combine the membrane homogenate, a fixed concentration of [3H]-pirenzepine (set at its K_d to ensure high assay sensitivity), and varying concentrations of unlabeled pentoxyverine (ranging from 10^-10 to 10^-4 M).

• Equilibration: Incubate the plate at room temperature for 60-90 minutes to reach steady-state binding.

• Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Rationale: Filters must be pre-soaked in 0.5% polyethylenimine to neutralize the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand. Wash filters rapidly with ice-cold buffer to prevent dissociation of the bound ligand.

• Scintillation Counting: Add scintillation cocktail to the filters and measure retained radioactivity using a liquid scintillation counter.

• Analysis: Plot specific binding vs. log[pentoxyverine] to determine the IC50.

Clinical Implications and Toxicology

The anticholinergic footprint of pentoxyverine necessitates careful clinical management. While the M1 antagonism provides synergistic relief of respiratory symptoms by drying secretions and relaxing airways, it also establishes strict contraindications. Pentoxyverine is contraindicated in patients with angle-closure glaucoma, as muscarinic blockade can severely exacerbate intraocular pressure[4][5]. Furthermore, in cases of overdose, the anticholinergic toxidrome (agitation, tachycardia, urinary retention, and hypoventilation) predominates. Treatment remains entirely symptomatic and supportive, as no specific pharmacological antidote exists for pentoxyverine intoxication[1][5].

References

• [1] Wikipedia. "Pentoxyverine". Wikipedia, The Free Encyclopedia. URL: [Link]

• [6] Chemsrc. "Pentoxyverine | CAS#:77-23-6". Chemsrc. URL: [Link]

• [4] Cloud-Clone Corp. "V614 | Pentoxyverine (PTV)". Cloud-Clone Corp. URL:[Link]

• [5] European Directorate for the Quality of Medicines & HealthCare (EDQM). "Committee of experts on the classification of medicines as regards their supply". EDQM. URL: [Link]

Sources

• 1. Pentoxyverine - Wikipedia [en.wikipedia.org]
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• 3. medchemexpress.com [medchemexpress.com]
• 4. V614 | Pentoxyverine (PTV)- Cloud-Clone Corp. [cloud-clone.com]
• 5. edqm.eu [edqm.eu]
• 6. Pentoxyverine | CAS#:77-23-6 | Chemsrc [chemsrc.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Pharmacokinetics and Metabolic Profiling of Pentoxyverine Hydrochloride: A Comprehensive Technical Guide

Executive Summary

Pentoxyverine hydrochloride (carbetapentane) is a centrally acting, non-opioid antitussive agent widely utilized in the clinical management of non-productive cough. Unlike classical opioid antitussives such as codeine, pentoxyverine does not induce significant respiratory depression or dependence, making its pharmacological profile highly relevant for modern respiratory drug development[]. Mechanistically, it exerts its effects via agonism at sigma-1 receptors and modulation of kappa and mu-opioid receptors, alongside exhibiting antimuscarinic and local anesthetic properties[2]. This whitepaper provides an in-depth analysis of its pharmacokinetic (PK) parameters, metabolic pathways, and the analytical methodologies required for robust laboratory quantification.

Pharmacokinetic Profile (ADME)

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) of pentoxyverine is critical for optimizing dosing regimens, predicting drug-drug interactions, and conducting toxicological assessments.

Quantitative Pharmacokinetic Parameters

The following table synthesizes the core PK data for pentoxyverine hydrochloride to facilitate rapid comparative analysis.

Table 1: Key Pharmacokinetic Parameters of Pentoxyverine Hydrochloride

Parameter	Value / Description	Clinical & Pharmacological Significance
Oral Tmax	~1.2 to 2.0 hours	Rapid absorption in the small intestine ensures a quick onset of therapeutic action in the systemic circulation[][2].
Rectal Tmax	~4.0 hours	Slower absorption profile, making the free-base form suitable for sustained release via suppositories[].
Elimination Half-Life (t1/2)	~2.3 hours (Oral)	The relatively short half-life necessitates multiple daily dosings to maintain steady-state plasma concentrations[].
Primary Excretion Route	Renal (Urine)	Highly polar metabolites are cleared via the kidneys; renal impairment may necessitate dose adjustments[].
Unchanged Drug Excretion	~0.37%	Indicates extensive first-pass and systemic biotransformation prior to elimination[].
Ester Hydrolysis Clearance	~26.3% of total clearance	Represents the major metabolic clearance pathway, significantly reducing the parent drug burden[].

Absorption and Distribution

Upon oral administration, pentoxyverine is rapidly absorbed in the small intestine, reaching peak plasma concentrations (Cmax) within 1.2 to 2.0 hours[][2]. The drug's lipophilic nature facilitates its penetration across the blood-brain barrier, allowing it to act directly on the central cough center in the medulla.

Excretion

Because only a negligible fraction (0.37%) of the administered dose is excreted unchanged, metabolic clearance is the absolute primary mechanism of elimination[]. The highly polar metabolites generated by hepatic and plasma enzymes are subsequently excreted via the kidneys into the urine. Note: Caution is advised for lactating patients, as the drug and its metabolites can be excreted into breast milk[].

Metabolic Pathways: A Mechanistic Deep Dive

Pentoxyverine undergoes extensive biotransformation driven by two primary enzymatic systems: ubiquitous esterases and the hepatic Cytochrome P450 (CYP450) superfamily[3].

• Ester Hydrolysis: The ester bond connecting the cyclopentyl moiety and the diethylaminoethoxy side chain is cleaved by tissue and plasma esterases. This yields 1-phenylcyclopentanecarboxylic acid and 2-(2-diethylaminoethoxy)ethanol. This single pathway accounts for approximately 26.3% of the drug's total clearance[][3].

• N-Dealkylation: CYP450 enzymes mediate the removal of one or both ethyl groups from the tertiary amine, generating N-desethyl metabolites[3].

• Ring Hydroxylation: CYP450 enzymes introduce hydroxyl groups onto the cyclopentyl or phenyl rings. This oxidation increases the molecule's polarity, priming it for Phase II conjugation and subsequent renal excretion[3].

Figure 1: Primary metabolic pathways of Pentoxyverine highlighting enzymatic biotransformation.

Analytical Methodologies for Pharmacokinetic Profiling

To accurately quantify pentoxyverine and its metabolites in biological matrices (e.g., urine or plasma), Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the industry gold standards[3][4].

Causality of Experimental Choices

A successful extraction protocol relies on manipulating the physicochemical properties of the analyte:

• Basification (pH > 9): Pentoxyverine is a weak base containing a tertiary amine. Adding 2M NaOH suppresses the ionization of this amine, driving the drug into its uncharged, lipophilic free-base form. This is an absolute prerequisite for efficient partitioning into an organic solvent[3].

• Dichloromethane (DCM) Extraction: DCM is highly effective for extracting lipophilic free bases from aqueous matrices while leaving highly polar endogenous interferents (salts, urea) behind in the aqueous phase[3].

• Derivatization: Highly polar metabolites (particularly the ring-hydroxylated variants) require derivatization (e.g., silylation) to neutralize active hydrogens, thereby increasing their volatility and thermal stability for GC-MS analysis[3].

Step-by-Step GC-MS Extraction Protocol

The following details a self-validating Liquid-Liquid Extraction (LLE) workflow optimized for GC-MS analysis of urine samples.

• Sample Aliquoting: Transfer 5.0 mL of the collected urine sample into a 15 mL glass centrifuge tube[3].

• Basification: Add 1.0 mL of 2 M Sodium Hydroxide (NaOH) solution. Vortex briefly[3].

  • Self-Validation Checkpoint: Verify the pH is > 9 using universal indicator paper before proceeding. If pH < 9, the amine will remain ionized, and extraction recovery will fail.

• Solvent Addition: Add 5.0 mL of Dichloromethane (DCM) to the basified sample[3].

• Extraction: Vortex the mixture vigorously for exactly 2 minutes[3]. This maximizes the surface area between the aqueous and organic phases, ensuring optimal thermodynamic partitioning of the analyte.

• Phase Separation: Centrifuge the tubes at 3000 x g for 10 minutes at 4°C to break any emulsions and achieve a sharp, distinct phase boundary.

• Organic Phase Recovery: Carefully aspirate the lower organic (DCM) layer using a glass Pasteur pipette and transfer it to a clean autosampler vial.

• Evaporation: Evaporate the DCM to complete dryness under a gentle stream of ultra-pure nitrogen gas at 35°C.

• Derivatization: Reconstitute the residue in 50 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) and incubate at 60°C for 30 minutes.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

Figure 2: Step-by-step Liquid-Liquid Extraction workflow for GC-MS analysis.

High-Throughput Alternative: MEPS

For high-throughput pharmacokinetic studies, Microextraction by Packed Sorbent (MEPS) offers a miniaturized alternative to LLE. MEPS utilizes a small bed of silica-based sorbent (e.g., C18) integrated directly into an autosampler syringe. This allows for automated, on-line extraction and direct injection into LC-MS/MS systems, significantly reducing solvent consumption and eliminating the manual phase-separation bottleneck[4].

Conclusion

The pharmacokinetic and metabolic profiling of pentoxyverine hydrochloride reveals a rapidly absorbed compound subject to extensive systemic biotransformation. The interplay between esterase-mediated hydrolysis and CYP450-driven N-dealkylation/hydroxylation dictates its clearance and half-life. For drug development professionals and toxicologists, employing robust, causally-grounded analytical methodologies—such as pH-optimized Liquid-Liquid Extraction coupled with GC-MS—ensures the high-fidelity quantification necessary for rigorous pharmacokinetic evaluations.

References

• Carbetapentane | C20H31NO3 | CID 2562 Source: PubChem - National Institutes of Health (NIH) URL:[Link]

• The Extraction and Analysis of Urinary Antitussive Metabolites Using MEPS™ and ESI-LCMSn Source: Obrnuta faza URL:[Link]

Sources

• 2. Carbetapentane | C20H31NO3 | CID 2562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. obrnutafaza.hr [obrnutafaza.hr]

Unraveling the Polypharmacology of Pentoxyverine Hydrochloride: Off-Target Effects in Neuronal Cells

Executive Summary

Pentoxyverine hydrochloride (carbetapentane) is a centrally acting, non-opioid antitussive widely utilized for the suppression of the cough reflex. While its primary therapeutic efficacy is driven by its agonism at the sigma-1 ( σ1​ ) receptor and antagonism at muscarinic acetylcholine receptors (mAChRs), its lipophilic nature and basic amine structure predispose it to significant polypharmacology. This whitepaper dissects the mechanistic causality behind pentoxyverine's off-target binding profiles in neuronal cells—specifically focusing on N-methyl-D-aspartate (NMDA) receptors, dopamine receptors, and hERG potassium channels—and provides field-proven, self-validating methodologies for quantifying these neurotoxicological liabilities.

Mechanistic Causality of Off-Target Neuronal Binding

To understand pentoxyverine's off-target effects, one must analyze its structural pharmacophore. The presence of a diethylaminomethyl moiety allows pentoxyverine to cross the blood-brain barrier (BBB) efficiently, but it also creates structural promiscuity, enabling the molecule to dock into the ligand-binding domains of unintended central nervous system (CNS) targets.

NMDA Receptor Antagonism and Glutamatergic Modulation

While pentoxyverine acts as a selective agonist at the σ1​ receptor ( Ki​ ~ 41–75 nM)1, it concurrently exhibits off-target antagonism at the NMDA glutamate receptor 2. This dual action is not coincidental; many σ1​ ligands allosterically modulate or directly block the NMDA receptor pore. In vitro studies demonstrate that this NMDA antagonism can attenuate chemical ischemia-induced neuronal death 2. However, at supratherapeutic doses, this blockade disrupts excitatory glutamatergic transmission, leading to dissociative states, agitation, and convulsions [BOC Sciences[]]().

Dopaminergic Disruption: D2​ Blockade and Catalepsy

A critical, often overlooked off-target liability of pentoxyverine is its affinity for dopamine receptors ( D1​ , D2​ , and D3​ ). The diethylaminomethyl structure mimics the pharmacophore of classic neuroleptics. In vivo studies have shown that pentoxyverine occupies D2​ receptors in the striatum, inducing catalepsy and parkinsonian symptoms in murine models 4. The intensity of drug-induced catalepsy follows the order: haloperidol > etafenone > pentoxyverine > propiverine > oxybutynin 4.

Ion Channel Interference: hERG Inhibition

Like many small lipophilic amines, pentoxyverine can enter the inner vestibule of the human Ether-à-go-go-Related Gene (hERG) potassium channel, interacting with aromatic residues (e.g., Tyr652). Patch-clamp electrophysiology reveals that pentoxyverine inhibits the outward K+ current in hERG-transfected cells with a half-maximal inhibitory concentration ( IC50​ ) of approximately 3.0 µM5. While its clinical proarrhythmic risk is generally considered low at standard doses, this off-target binding is a critical toxicological endpoint during overdose scenarios.

Fig 1: Polypharmacological network of pentoxyverine highlighting primary vs. off-target binding.

Quantitative Receptor Affinity Profile

To establish a predictive safety margin, it is necessary to compare the binding affinities of pentoxyverine across its target spectrum. The table below synthesizes quantitative data regarding its polypharmacology.

Target Receptor / Channel	Action	Affinity ( Ki​ or IC50​ )	Phenotypic Consequence
Sigma-1 ( σ1​ )	Agonist	Ki​ = 41 – 75 nM	Antitussive efficacy, neuroprotection
Muscarinic ( M1​ )	Antagonist	High Affinity (Sub-µM)	Bronchodilation, dry mouth, tachycardia
NMDA Glutamate	Antagonist	Low µM	Attenuation of excitotoxicity, agitation
Dopamine ( D2​ )	Antagonist	Ki​ = 380 – 4,200 nM	Catalepsy, extrapyramidal symptoms
hERG Potassium	Inhibitor	IC50​ = 3.0 – 13.8 µM	Potential QT prolongation in overdose

Experimental Methodologies for Off-Target Validation

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include internal controls to verify assay performance independent of the test compound.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology for hERG Inhibition

This protocol quantifies the off-target inhibition of hERG channels by pentoxyverine, utilizing a voltage-step protocol to isolate the tail current.

Rationale: hERG channels are highly susceptible to blockade by basic amines. Measuring the tail current provides the most accurate assessment of channel block during the repolarization phase.

Step-by-Step Methodology:

• Cell Preparation: Culture CHO or HEK293 cells stably expressing the hERG (KCNH2) gene. Plate on poly-D-lysine coated coverslips 24 hours prior to recording.

• Solution Formulation:

  • Extracellular Solution (mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES (pH 7.4 with NaOH).

  • Intracellular Solution (mM): 130 KCl, 1 MgCl2, 5 EGTA, 5 MgATP, 10 HEPES (pH 7.2 with KOH).

• Electrophysiological Setup: Achieve whole-cell configuration using borosilicate glass pipettes (resistance 2–4 MΩ). Ensure series resistance ( Rs​ ) is compensated by >80%.

• Voltage Protocol:

  • Hold cells at -80 mV.

  • Apply a depolarizing prepulse to +20 mV for 2 seconds (to fully activate and inactivate channels).

  • Step to -50 mV for 2 seconds to elicit the outward tail current (recovery from inactivation).

• Compound Application: Perfuse pentoxyverine at escalating concentrations (0.1 µM, 1.0 µM, 3.0 µM, 10 µM, 30 µM).

  • Self-Validation Step: Apply 1 µM Dofetilide (a known selective hERG blocker) at the end of the experiment. If the remaining current is not completely abolished, discard the cell data due to leak current contamination.

• Data Analysis: Normalize the tail current amplitude in the presence of pentoxyverine to the baseline current. Fit the dose-response curve using the Hill equation to derive the IC50​ .

Protocol 2: In Vivo Dopamine D2​ Receptor Occupancy & Catalepsy Assessment

This workflow determines the causal link between pentoxyverine's D2​ antagonism and extrapyramidal motor deficits.

Rationale: The bar test is the gold standard for measuring catalepsy (a state of prolonged immobility), which directly correlates with >80% striatal D2​ receptor blockade.

Step-by-Step Methodology:

• Animal Dosing: Randomize adult male Swiss mice into three groups (n=8/group): Vehicle (Saline), Pentoxyverine (10, 30, and 100 mg/kg, i.p.), and Positive Control (Haloperidol 1 mg/kg, i.p.).

• The Bar Test (Catalepsy Assessment):

  • At 30, 60, and 120 minutes post-injection, gently place the mouse's forepaws on a horizontal wooden bar (0.9 cm diameter) positioned 4 cm above the surface.

  • Record the descent latency (time taken for the mouse to remove both forepaws from the bar).

  • Self-Validation Step: The Haloperidol group must exhibit a descent latency exceeding 60 seconds. If not, the behavioral assay lacks sufficient sensitivity.

• Ex Vivo Receptor Binding (Optional but Recommended): Euthanize mice at the time of peak catalepsy. Dissect the striatum and perform a radioligand binding assay using [3H] -raclopride to quantify the exact percentage of D2​ receptors occupied by pentoxyverine.

Fig 2: Standardized experimental workflow for validating pentoxyverine's off-target neurotoxicity.

Clinical & Toxicological Implications

The polypharmacological nature of pentoxyverine underscores the necessity of rigorous dose control. While its σ1​ agonism provides effective antitussive relief, its off-target binding to NMDA and D2​ receptors dictates its toxicity profile. In pediatric populations or cases of intentional overdose, the BBB penetration of pentoxyverine leads to a complex toxidrome characterized by anticholinergic delirium (via M1​ antagonism), dissociative agitation (via NMDA antagonism), and potential extrapyramidal rigidity (via D2​ blockade). Furthermore, while the hERG IC50​ of 3.0 µM provides a reasonable safety margin at therapeutic plasma concentrations ( Cmax​ ), it remains a critical monitoring parameter in critical care toxicology.

References

• Wikipedia. Pentoxyverine - Mechanism of Action. Retrieved from: [Link]

• PubMed (National Institutes of Health). Propiverine-induced Parkinsonism: a case report and a pharmacokinetic/pharmacodynamic study in mice. Retrieved from: [Link]

• PubMed (National Institutes of Health). Effects of common antitussive drugs on the hERG potassium channel current. Retrieved from:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pentoxyverine - Wikipedia [en.wikipedia.org]
• 4. Propiverine-induced Parkinsonism: a case report and a pharmacokinetic/pharmacodynamic study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

A Stability-Indicating HPLC-DAD Method for the Analysis of Pentoxyverine Hydrochloride

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust, specific, and stability-indicating High-Performance Liquid Chromatography (HPLC) method coupled with a Diode Array Detector (DAD) for the quantitative analysis of Pentoxyverine hydrochloride. Pentoxyverine, an antitussive agent, requires precise and reliable analytical methods to ensure its quality, potency, and safety in pharmaceutical formulations.[1] The described isocratic reversed-phase method is designed for routine quality control and stability testing, demonstrating excellent separation of Pentoxyverine from its degradation products generated under forced stress conditions. The use of DAD facilitates spectral analysis for peak identification and purity assessment, adding a layer of confidence in the analytical results. All validation parameters discussed are established in accordance with International Council for Harmonisation (ICH) guidelines.[2]

Introduction and Scientific Rationale

Pentoxyverine, chemically known as 2-[2-(diethylamino)ethoxy]ethyl 1-phenylcyclopentanecarboxylate, is a non-opioid centrally-acting cough suppressant.[3] Its mechanism involves a combination of anticholinergic, local anesthetic, and sigma-1 receptor agonist activities.[1][3] Accurate quantification of the active pharmaceutical ingredient (API) in bulk drug substances and finished products is critical for ensuring therapeutic efficacy and patient safety.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for pharmaceutical analysis due to its high resolution, sensitivity, and precision.[4] Coupling HPLC with a Diode Array Detector (DAD) offers a significant advantage over a standard UV detector. A DAD acquires the full UV-visible spectrum at each point in the chromatogram, which is invaluable for:

• Method Specificity: Confirming that the analyte peak is not co-eluting with impurities or degradation products.

• Peak Purity Analysis: Assessing the spectral homogeneity across a single chromatographic peak.

• Optimal Wavelength Selection: Allowing for post-run analysis at the wavelength of maximum absorbance for the best signal-to-noise ratio.

The primary objective of this work was to develop and outline a comprehensive protocol for a stability-indicating HPLC-DAD method. A method is deemed "stability-indicating" when it can unequivocally separate the drug substance from its potential degradation products, process impurities, and excipients.[5][6] To achieve this, forced degradation studies are an integral part of method development and validation.[5]

Experimental Design: Causality Behind Methodological Choices

The selection of chromatographic parameters was driven by the physicochemical properties of Pentoxyverine and the goal of achieving a robust, routine-friendly method.

• Column Chemistry: A C18 (octadecylsilyl) stationary phase was selected. This is a workhorse of reversed-phase chromatography, providing excellent hydrophobic retention for a moderately non-polar molecule like Pentoxyverine (C₂₀H₃₁NO₃).[4][7] The 150 mm length and 5 µm particle size offer a good balance between resolution and analysis time.

• Mobile Phase Composition: An isocratic mobile phase consisting of a phosphate buffer and methanol was chosen for its simplicity and robustness, which are highly desirable for routine QC environments.

  • Aqueous Buffer (pH 4.0): Pentoxyverine is a basic compound. Maintaining the mobile phase pH at 4.0 ensures that the tertiary amine group is consistently protonated. This prevents peak tailing that can occur from interactions with residual silanols on the silica support and ensures reproducible retention times.

  • Organic Modifier (Methanol): Methanol is used to modulate the elution strength of the mobile phase. The 60:40 ratio of methanol to buffer was optimized to achieve a retention time of approximately 5-7 minutes, allowing for efficient analysis without interference from the solvent front.[8]

• Detection Parameters:

  • Quantification Wavelength (230 nm): While Pentoxyverine exhibits absorbance at lower wavelengths (~210 nm), 230 nm was chosen as a compromise to reduce potential interference from mobile phase components and certain excipients, offering a more selective and robust detection.[8]

  • Spectral Range (200-400 nm): The DAD was set to acquire data across a wide spectral range. This allows for the confirmation of the analyte's spectral signature and is essential for the peak purity analysis described later.

The overall workflow for this analytical protocol is visualized in the diagram below.

Diagram 1: General workflow for the HPLC-DAD analysis of Pentoxyverine HCl.

Detailed Methodologies and Protocols

Instrumentation and Reagents

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).

• Reagents:

  • Pentoxyverine Hydrochloride Reference Standard

  • Methanol (HPLC Grade)

  • Sodium Dihydrogen Phosphate (Analytical Grade)

  • Orthophosphoric Acid (Analytical Grade)

  • Water (HPLC Grade or equivalent)

Chromatographic Conditions

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Methanol : 10 mM Sodium Dihydrogen Phosphate (pH adjusted to 4.0 with H₃PO₄) (60:40, v/v)[8]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
DAD Settings	Detection at 230 nm for quantification.[8] Full spectrum acquisition from 200-400 nm.
Run Time	10 minutes
Expected Retention	~6 minutes

Protocol 1: Reagent and Standard Preparation

• 10 mM Phosphate Buffer (pH 4.0): a. Weigh and dissolve 1.20 g of sodium dihydrogen phosphate in 1000 mL of HPLC grade water. b. Adjust the pH to 4.0 ± 0.05 using diluted orthophosphoric acid. c. Filter the buffer through a 0.45 µm membrane filter.

• Mobile Phase Preparation (60:40): a. Mix 600 mL of HPLC grade methanol with 400 mL of the prepared phosphate buffer. b. Degas the solution by sonication for 15 minutes or by online degasser.

• Standard Stock Solution (500 µg/mL): a. Accurately weigh approximately 25 mg of Pentoxyverine HCl Reference Standard into a 50 mL volumetric flask. b. Dissolve and dilute to volume with the mobile phase.

• Calibration Standards (10 - 150 µg/mL): a. Prepare a series of calibration standards by diluting the Standard Stock Solution with the mobile phase to achieve concentrations such as 10, 25, 50, 100, and 150 µg/mL.[9][10]

Protocol 2: Forced Degradation Studies

To validate the stability-indicating nature of the method, forced degradation studies are performed on the API.[9][10] A stock solution of Pentoxyverine is subjected to stress conditions, then neutralized and diluted to a target concentration (e.g., 75 µg/mL) for analysis.

• Acid Hydrolysis: Mix 1 mL of Pentoxyverine stock solution with 1 mL of 1 M HCl. Heat at 80°C for 1 hour. Cool, neutralize with 1 M NaOH, and dilute.[9]

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 1 hour. Neutralize with 0.1 M HCl and dilute.[8]

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 5% H₂O₂. Heat at 80°C for 1 hour. Cool and dilute.[10]

• Thermal Degradation: Store the solid drug substance at 90°C for 12 hours.[10] Dissolve the stressed powder and dilute to the target concentration.

Diagram 2: Logical framework for validating a stability-indicating method.

Expected Results and Performance Characteristics

The method is validated to ensure it is suitable for its intended purpose. The following table summarizes the typical performance characteristics.

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.999	> 0.9998 over the range of 10-150 µg/mL[9][10]
Accuracy (% Recovery)	98.0% - 102.0%	99.1% - 101.5%
Precision (% RSD)	Intraday: ≤ 2.0% Interday: ≤ 2.0%	< 1.0%
Specificity	No interference at the retention time of the analyte. Peak purity index > 0.999.	Baseline resolution from all degradation products.
LOD (Limit of Detection)	Signal-to-Noise Ratio ≥ 3	~0.8 µg/mL
LOQ (Limit of Quantitation)	Signal-to-Noise Ratio ≥ 10	~2.5 µg/mL
System Suitability	Tailing Factor ≤ 2.0 Theoretical Plates > 2000 %RSD of injections ≤ 1.0%	Tailing Factor ~1.2 Plates ~6500 %RSD < 0.5%

Specificity through Forced Degradation: Analysis of the stressed samples is expected to show a significant decrease in the peak area of Pentoxyverine, with the appearance of new peaks corresponding to its degradation products. Crucially, the Pentoxyverine peak should remain spectrally pure and be well-resolved (Resolution > 2.0) from all other peaks, thereby confirming the stability-indicating nature of the assay.[9][10]

Peak Purity with DAD: The DAD's software can perform peak purity analysis by comparing spectra across the upslope, apex, and downslope of the analyte peak. A "Peak Purity Index" close to 1 indicates that the peak is spectrally homogeneous and free from co-eluting impurities. This is a powerful tool for confirming specificity, especially in complex sample matrices or stability samples.

Conclusion

The HPLC-DAD method described in this application note is a reliable, specific, and robust procedure for the quantitative determination of Pentoxyverine hydrochloride. The isocratic method allows for a simple and rapid analysis suitable for high-throughput quality control laboratories. The successful separation of the parent drug from its forced degradation products confirms the stability-indicating power of the method. The integral use of a Diode Array Detector provides an additional level of analytical confidence through peak purity assessment, making this method highly suitable for the analysis of Pentoxyverine HCl in both bulk materials and finished pharmaceutical products.

References

• Vertex AI Search result citing Pentoxyverine Citrate / Official Monographs for Part I. [No valid URL available]

• Pentoxyverine - Wikipedia. (n.d.). Wikipedia. [Link]

• Gawad, D. A., & Belal, T. S. (2013). HPLC-DAD stability indicating determination of pentoxyverine citrate. Application to degradation kinetics and assay of syrup dos. Arabian Journal of Chemistry. [Link]

• Ali, A., et al. (2019). STABILITY-INDICATING LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF PENTOXYVERINE CITRATE AND ITS DEGRADANT. ResearchGate. [Link]

• Gawad, D. A., & Belal, T. S. (2013). HPLC-DAD stability indicating determination of pentoxyverine citrate. Application to degradation kinetics and assay of syrup dosage form. ResearchGate. [Link]

• Gawad, D. A., & Belal, T. S. (2013). HPLC-DAD stability indicating determination of pentoxyverine citrate. Application to degradation kinetics and assay of syrup dosage form. Scilit. [Link]

• PENTOXYVERINE - gsrs. (n.d.). GSRS. [Link]

• Jehangir, M. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. [Link]

• Göğer, N. G., & Celebier, M. (2015). A New UPLC Approach for the Simultaneous Quantitative Estimation of Four Compounds in a Cough Syrup Formulation. AVESİS. [Link]

• EUROPEAN PHARMACOPOEIA 6.0. (2014).

• Pentoxyverine | CAS#:77-23-6. (2025). Chemsrc. [Link]

• El-Kassem, L. T. A., et al. (2022). A stability-illustrating HPLC-DAD method for assessment of two veterinary anti-parasitic drugs. PMC. [Link]

• Dong, M. W., & Hu, G. (2020). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• Singh, A., & Kumar, R. (2023). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. WJPMR. [Link]

• Płotka-Wasylka, J., et al. (n.d.).

• PENTOXYVERINE HYDROCHLORIDE - gsrs. (n.d.). GSRS. [Link]

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

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• 10. researchgate.net [researchgate.net]

Application Note: Evaluating the Efficacy of Pentoxyverine Hydrochloride Using the Conscious Guinea Pig Citric Acid Cough Model

Overview & Strategic Context

In the landscape of antitussive drug development, identifying compounds that suppress the cough reflex without inducing the respiratory depression or addiction liability associated with opioids (e.g., codeine) is a primary objective. Pentoxyverine hydrochloride (also known as carbetapentane) serves as a critical reference standard for non-opioid, centrally acting cough suppression.

This application note provides a comprehensive, self-validating protocol for evaluating the efficacy of pentoxyverine—or bench-marking novel compounds against it—using the gold-standard conscious guinea pig citric acid cough model.

Mechanistic Rationale: Why Pentoxyverine?

To design an effective experiment, one must understand the molecular causality of the reference drug. Unlike traditional narcotics that target μ-opioid receptors, pentoxyverine operates via a distinct central neuropharmacological pathway.

Pentoxyverine exerts its antitussive effect through a dual mechanism: acting as a potent agonist at the 1 and an antagonist at the muscarinic M1 receptor within the central nervous system[1]. This dual action effectively modulates the medullary cough center, reducing the excitability of the cough reflex arc without compromising baseline respiratory drive.

Figure 1: Dual-action CNS mechanism of Pentoxyverine hydrochloride.

The Guinea Pig Citric Acid Model: Causality and Design

Why the Guinea Pig?

Mice and rats are generally poor models for human cough because their airway sensory innervation and reflex architectures differ significantly from humans. Guinea pigs, however, possess a cough reflex pharmacology highly analogous to humans. Their vagal Aδ-fibers and C-fibers are 2 like citric acid and capsaicin, making them the definitive preclinical model for antitussive screening[2].

Why 0.3 M Citric Acid?

Inhalation of an aerosolized 0.3 M citric acid solution reliably stimulates the rapidly adapting receptors (RARs) and C-fibers[2]. This specific molarity is chosen because it is high enough to elicit a robust, reproducible cough frequency (typically 10–20 coughs over 15 minutes in vehicle-treated animals) but low enough to avoid the severe bronchoconstriction, distress, or mucosal necrosis seen at higher concentrations.

Experimental Methodology & Protocol

This protocol is designed as a self-validating system . By synchronizing acoustic recordings with whole-body plethysmography (WBP) pressure waveforms, researchers can definitively distinguish true coughs from sneezes or movement artifacts, ensuring high data integrity.

Figure 2: Self-validating experimental workflow for the guinea pig cough model.

Step-by-Step Protocol:

• Animal Preparation & Acclimation : Utilize male Dunkin-Hartley guinea pigs (300–400 g). Acclimate the animals to the transparent WBP chambers for 15 minutes daily for three consecutive days prior to the experiment. Rationale: This prevents stress-induced hyperventilation, which can skew baseline respiratory waveforms.

• Drug Administration : Administer pentoxyverine hydrochloride intraperitoneally (i.p.) at3[3]. Pentoxyverine is frequently utilized as a 4 when evaluating novel botanical or synthetic compounds[4]. Allow a 30-minute pretreatment window to ensure adequate CNS penetration.

• Tussive Challenge : Place the conscious animal in the WBP chamber. Using an ultrasonic nebulizer, expose the animal to a 0.3 M citric acid aerosol for exactly 5 minutes[2].

• Data Acquisition : Continuously record the synchronized audio and pressure signals for 15 minutes post-exposure using specialized acquisition software (e.g., Buxco or Emka systems).

• Signal Validation (Quality Control) :

  • True Cough: Identified by a distinct biphasic pressure change (a rapid, deep inspiration followed immediately by a forced expiration) that perfectly aligns with a low-frequency acoustic "boom."

  • Sneeze/Artifact: Characterized by a high-frequency acoustic signature and a lack of the deep inspiratory pressure trough. These must be manually excluded from the final count.

Quantitative Data & Expected Results

When executing this protocol, pentoxyverine demonstrates a striking, concentration-dependent inhibition of the cough reflex. Notably, the doses of sigma-1 agonists required to inhibit cough are significantly lower than those required for other common non-opioid antitussives like dextromethorphan (DEX), indicating superior efficacy[3].

Table 1: Comparative Antitussive Efficacy in the Citric Acid Guinea Pig Model

Treatment Group	Dose (mg/kg, i.p.)	Target Receptor Mechanism	Maximal Cough Inhibition (%)
Vehicle (Saline)	0	N/A	0% (Baseline)
Pentoxyverine (Carbetapentane)	1.0 – 5.0	Sigma-1 Agonist / M1 Antagonist	~50%
Pre-084 (Reference)	5.0	Selective Sigma-1 Agonist	~70%
Dextromethorphan (DEX)	30.0	Sigma-1 (Weak) / NMDA Antagonist	~60%

Data Interpretation: Pentoxyverine achieves robust cough suppression at doses as low as 1–5 mg/kg, whereas dextromethorphan requires a massive 30 mg/kg dose to achieve a comparable ~60% inhibition[3].

Troubleshooting & Best Practices

• Receptor Habituation : Guinea pigs can habituate to citric acid if exposed too frequently, leading to a diminished reflex arc. Ensure a minimum washout period of 72 hours between crossover challenges.

• Nebulizer Calibration : Variations in aerosol droplet size (ideal aerodynamic diameter: 1–3 μm) will drastically alter deep-lung deposition. Calibrate the nebulizer output weekly using a cascade impactor.

• Blind Analysis : To maintain strict scientific integrity and trustworthiness, the researcher performing the manual over-read of the cough waveforms must be completely blinded to the treatment groups. Relying solely on automated software without manual validation will result in a 10-15% false-positive rate due to animal movement artifacts.

References

• 1-Iodopentane | 628-17-1 - Benchchem Source: Benchchem URL
• Antitussive activity of sigma-1 receptor agonists in the guinea-pig - PMC - NIH Source: NIH URL
• Pharmacologic therapy for cough - ResearchGate Source: ResearchGate URL
• 20S-Ginsenoside Rh2, the major bioactive saponin in Panax notoginseng flowers, ameliorates cough by inhibition of NaV1.

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• 1. 1-Iodopentane | 628-17-1 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Antitussive activity of sigma-1 receptor agonists in the guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 20S-Ginsenoside Rh2, the major bioactive saponin in Panax notoginseng flowers, ameliorates cough by inhibition of NaV1.7 and TRPV1 channel currents and downregulation of TRPV1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Comprehensive Guide to Cell-Based Assays for Characterizing the Anticholinergic Activity of Pentoxyverine Hydrochloride

Abstract

Pentoxyverine, a centrally-acting antitussive, is also recognized for its anticholinergic properties, which contribute to its therapeutic profile and side-effect considerations.[1][2][3] A thorough characterization of its interaction with muscarinic acetylcholine receptors (mAChRs) is crucial for a complete pharmacological understanding. This guide provides a detailed framework and step-by-step protocols for utilizing robust cell-based assays to quantify the anticholinergic activity of Pentoxyverine hydrochloride. We delve into the foundational principles of radioligand binding assays to determine binding affinity (Ki), and functional assays, including calcium flux and cAMP assays, to measure functional antagonism (IC₅₀) at different muscarinic receptor subtypes. The causality behind experimental choices, from cell line selection to data analysis, is explained to ensure a self-validating and scientifically rigorous approach.

Introduction: Pentoxyverine and the Need for Anticholinergic Profiling

Pentoxyverine (also known as carbetapentane) is primarily employed as a cough suppressant, exerting its main effect on the cough center in the central nervous system.[3][4] Beyond its antitussive action, Pentoxyverine exhibits a multifaceted pharmacological profile that includes significant anticholinergic (antimuscarinic) activity.[1][5][6] This activity is attributed to its ability to act as an antagonist at muscarinic acetylcholine receptors (mAChRs), with a particular interaction noted at the M1 subtype.[1][4][6]

The anticholinergic effects of Pentoxyverine can manifest as dry mouth, blurred vision, and urinary retention, which are critical considerations for its clinical use and safety profile.[4] Therefore, a precise, quantitative assessment of its interaction with the five subtypes of muscarinic receptors (M1-M5) is essential for drug development professionals. Cell-based assays provide a controlled, in vitro environment to dissect these interactions with high precision and reproducibility.

This document outlines the core methodologies to build a comprehensive anticholinergic profile for Pentoxyverine hydrochloride, focusing on assays that are fundamental to modern pharmacology.

Scientific Foundation: Muscarinic Receptor Signaling Pathways

Muscarinic receptors are G-protein coupled receptors (GPCRs) that mediate the actions of acetylcholine. They are divided into five subtypes (M1-M5) which signal through two primary pathways. Understanding these pathways is the cornerstone of designing and interpreting functional assays.

• Gq/11-Coupled Receptors (M1, M3, M5): Activation of these receptors stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores, leading to a measurable increase in cytosolic calcium concentration.[7]

• Gi/o-Coupled Receptors (M2, M4): Activation of these receptors inhibits the enzyme adenylyl cyclase, resulting in a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[8]

Pentoxyverine, as an antagonist, is expected to block these signaling events when they are initiated by a muscarinic agonist.

Caption: Muscarinic receptor signaling pathways targeted by Pentoxyverine.

Radioligand Binding Assay: Quantifying Binding Affinity (Ki)

Principle: This assay directly measures the affinity of Pentoxyverine for a specific muscarinic receptor subtype. It is a competitive assay where the test compound (Pentoxyverine) competes with a known radiolabeled antagonist (e.g., [³H]-N-methylscopolamine, [³H]-NMS) for binding to the receptor.[9][10][11] The concentration of Pentoxyverine that displaces 50% of the radioligand is the IC₅₀, which can then be used to calculate the inhibitor constant (Ki), a true measure of binding affinity.[12]

Rationale for Use: A binding assay is the gold standard for determining if a compound physically interacts with the target receptor and with what affinity. It is the foundational step before proceeding to more complex functional assays.

Protocol: M1 Receptor Binding Assay

• Membrane Preparation:

  • Use commercially available cell membranes from a stable cell line (e.g., CHO-K1 or HEK293) overexpressing the human M1 muscarinic receptor.

  • Thaw membranes on ice and resuspend in ice-cold Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4) to a final protein concentration of 5-20 µ g/well .

• Assay Setup (96-well format):

  • Total Binding: Add 150 µL of membrane preparation, 50 µL of Assay Buffer, and 50 µL of [³H]-NMS (at a final concentration near its Kd, e.g., 0.5-1.0 nM).

  • Non-Specific Binding (NSB): Add 150 µL of membrane preparation, 50 µL of a high concentration of a non-labeled antagonist (e.g., 10 µM Atropine), and 50 µL of [³H]-NMS.

  • Pentoxyverine Competition: Add 150 µL of membrane preparation, 50 µL of Pentoxyverine hydrochloride (serially diluted, e.g., from 10⁻¹¹ M to 10⁻⁴ M), and 50 µL of [³H]-NMS.

• Incubation:

  • Incubate the plate at 30°C for 60-90 minutes with gentle agitation to reach binding equilibrium.[13]

• Harvesting and Detection:

  • Rapidly harvest the contents of each well onto a glass fiber filter plate (pre-treated with polyethyleneimine) using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

  • Wash the filters 3-4 times with ice-cold Wash Buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioactivity.

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

Data Analysis and Presentation

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

• Generate Dose-Response Curve: Plot the percentage of specific binding against the log concentration of Pentoxyverine.

• Determine IC₅₀: Use non-linear regression analysis (log(inhibitor) vs. response) to determine the IC₅₀ value.[14][15]

• Calculate Ki: Convert the IC₅₀ value to the inhibitor constant (Ki) using the Cheng-Prusoff equation :[12][16][17]

  • Ki = IC₅₀ / (1 + [L]/Kd)

  • Where:

    • [L] is the concentration of the radioligand used.

    • Kd is the dissociation constant of the radioligand for the receptor.

Parameter	Description	Example Value
Radioligand	[³H]-N-methylscopolamine	-
[L]	Concentration of Radioligand	1.0 nM
Kd	Dissociation Constant of Radioligand	0.8 nM
IC₅₀	50% Inhibitory Concentration (Pentoxyverine)	150 nM
Ki	Inhibitor Constant (Pentoxyverine)	66.7 nM

Functional Assay for Gq-Coupled Receptors (M1, M3): Calcium Flux Assay

Principle: This assay measures the functional consequence of receptor antagonism. For Gq-coupled receptors like M1, activation by an agonist (e.g., carbachol) triggers a release of intracellular calcium.[18][19][20] A competitive antagonist like Pentoxyverine will inhibit this calcium release in a dose-dependent manner. The change in intracellular calcium is monitored using a calcium-sensitive fluorescent dye.[21]

Rationale for Use: While a binding assay confirms interaction, a functional assay confirms that this binding translates into a biological effect (i.e., blockade of receptor signaling). This is crucial for defining a compound as a true antagonist.

Caption: Experimental workflow for the antagonist calcium flux assay.

Protocol: Antagonist Mode Calcium Flux Assay

• Cell Culture and Plating:

  • Use a CHO-K1 or HEK293 cell line stably expressing the human M1 or M3 muscarinic receptor.[22][23][24][25][26]

  • Seed cells (e.g., 30,000-50,000 cells/well) into a black-wall, clear-bottom 96-well plate and incubate overnight at 37°C, 5% CO₂.

• Dye Loading:

  • Aspirate the growth medium from the wells.

  • Add 100 µL of a calcium-sensitive dye solution (e.g., FLIPR Calcium 5 Assay Kit loading buffer) to each well. These "no-wash" kits contain masking technology to reduce background fluorescence.[21] The buffer should also contain probenecid, an anion transport inhibitor, to prevent dye leakage from the cells.[18]

  • Incubate the plate for 60 minutes at 37°C, 5% CO₂.

• Compound Addition and Measurement:

  • This protocol is best performed on an instrument with integrated liquid handling, such as a FlexStation® 3 or FLIPR® Tetra System.

  • Antagonist Pre-incubation: Add varying concentrations of Pentoxyverine hydrochloride to the wells and incubate for 15-30 minutes.

  • Agonist Stimulation: Place the assay plate in the reader. Initiate reading to establish a baseline fluorescence. Then, automatically inject a pre-determined concentration of a muscarinic agonist (e.g., carbachol at its EC₈₀ concentration) into each well.

  • Data Acquisition: Continue to measure the fluorescence intensity kinetically for 2-3 minutes post-agonist addition.

Data Analysis and Presentation

• Quantify Response: The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence.

• Normalize Data: Normalize the data as a percentage of the response seen with the agonist alone (0% inhibition) and a no-agonist control (100% inhibition).

• Generate Dose-Response Curve: Plot the percent inhibition against the log concentration of Pentoxyverine.

• Determine IC₅₀: Use a non-linear regression model (four-parameter logistic equation) to calculate the IC₅₀ value, which represents the concentration of Pentoxyverine required to inhibit 50% of the agonist-induced calcium response.[27][28]

Parameter	Description	Example Value
Cell Line	CHO-K1 expressing human M1 Receptor	-
Agonist	Carbachol (at EC₈₀ concentration)	1 µM
IC₅₀ (Pentoxyverine)	Concentration causing 50% inhibition of Ca²⁺ flux	210 nM
Hill Slope	Steepness of the curve	1.1
R²	Goodness of fit	0.992

Functional Assay for Gi-Coupled Receptors (M2, M4): cAMP Assay

Principle: This assay measures the ability of Pentoxyverine to antagonize Gi-coupled receptor signaling. Activation of M2 or M4 receptors inhibits adenylyl cyclase, lowering cAMP levels. To measure this, cAMP production is first stimulated using forskolin. An M2/M4 agonist will then reduce this forskolin-stimulated cAMP level. Pentoxyverine, as an antagonist, will block the agonist's effect, thereby restoring cAMP levels towards the level seen with forskolin alone.[29][30]

Rationale for Use: This assay is essential to determine if Pentoxyverine has activity at the inhibitory M2 and M4 receptor subtypes, providing crucial subtype selectivity information.

Protocol: Antagonist Mode HTRF cAMP Assay

• Cell Culture and Preparation:

  • Use a CHO-K1 or HEK293 cell line stably expressing the human M2 or M4 muscarinic receptor.

  • Harvest cells and resuspend them in stimulation buffer.

• Assay Setup (384-well low-volume plate):

  • Add 5 µL of varying concentrations of Pentoxyverine hydrochloride to the assay wells.

  • Prepare a mixture of cells, a muscarinic agonist (e.g., acetylcholine at its EC₈₀), and forskolin (e.g., 1-10 µM).

  • Add 5 µL of this cell/agonist/forskolin mixture to the wells containing Pentoxyverine.

  • Incubate for 30 minutes at room temperature.

• cAMP Detection (using an HTRF-based kit):

  • Add 5 µL of the HTRF detection reagent containing cAMP-d2 (the labeled tracer).

  • Add 5 µL of the HTRF detection reagent containing the anti-cAMP-Cryptate antibody.[29][31]

  • Incubate for 60 minutes at room temperature, protected from light.

• Measurement:

  • Read the plate on an HTRF-compatible microplate reader, measuring emission at both 665 nm (acceptor) and 620 nm (donor).

Data Analysis and Presentation

• Calculate HTRF Ratio: Calculate the emission ratio (665 nm / 620 nm) * 10,000.

• Convert to cAMP Concentration: Use a standard curve generated with known cAMP concentrations to convert the HTRF ratio for each well into a cAMP concentration (nM).[31]

• Generate Dose-Response Curve: Plot the cAMP concentration against the log concentration of Pentoxyverine.

• Determine IC₅₀: Use non-linear regression to calculate the IC₅₀ value, representing the Pentoxyverine concentration that reverses 50% of the agonist's inhibitory effect on cAMP production.

Parameter	Description	Example Value
Cell Line	CHO-K1 expressing human M2 Receptor	-
Agonist	Acetylcholine (at EC₈₀ concentration)	500 nM
Stimulant	Forskolin	3 µM
IC₅₀ (Pentoxyverine)	Concentration causing 50% reversal of cAMP inhibition	>10,000 nM

Summary and Interpretation of Results

By integrating the data from these distinct assays, a comprehensive anticholinergic profile for Pentoxyverine hydrochloride can be established. This multi-assay approach provides layers of validation, from direct receptor interaction to functional cellular consequences.

Assay Type	Receptor Subtype	Parameter	Pentoxyverine Activity (Hypothetical)	Interpretation
Radioligand Binding	M1	Ki	66.7 nM	High affinity binding to the M1 receptor.
Calcium Flux	M1	IC₅₀	210 nM	Potent functional antagonism at the M1 receptor.
Calcium Flux	M3	IC₅₀	1,500 nM	Moderate functional antagonism at the M3 receptor.
cAMP Assay	M2	IC₅₀	>10,000 nM	Weak to no functional antagonism at the M2 receptor.
cAMP Assay	M4	IC₅₀	>10,000 nM	Weak to no functional antagonism at the M4 receptor.

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Application Note: A Validated Protocol for the Preparation of Pentoxyverine Hydrochloride Solutions for In Vitro Applications

This document provides a comprehensive, field-tested protocol for the dissolution and preparation of Pentoxyverine hydrochloride for use in in vitro research, including cell-based assays and biochemical studies. The methodologies outlined herein are designed to ensure solution stability, mitigate solvent-induced artifacts, and promote experimental reproducibility.

Foundational Principles: Understanding Pentoxyverine and Solvent Selection

Pentoxyverine, also known as carbetapentane, is a non-opioid compound primarily recognized for its antitussive properties.[1][2] Its mechanism of action is complex, involving antagonism of muscarinic receptors and agonism of the sigma-1 receptor (σ1R), making it a valuable tool for neurological and cellular signaling research.[3][4] For in vitro studies, Pentoxyverine is typically supplied as a salt, most commonly the hydrochloride or citrate form, to improve its handling and solubility characteristics.[] This protocol specifically addresses the hydrochloride salt.

The success of any in vitro experiment hinges on the complete and stable dissolution of the test compound. The choice of solvent is therefore a critical first step.

• Expertise & Causality: A two-step solvent strategy is the industry standard for compounds like Pentoxyverine that may have limited aqueous solubility at high concentrations.

  • Primary Stock Solution: An organic solvent, Dimethyl sulfoxide (DMSO), is selected for creating a high-concentration primary stock. DMSO is a powerful, water-miscible solvent capable of dissolving a wide range of small molecules.[6] Its use allows for the creation of a concentrated, stable stock that can be stored for extended periods.

  • Aqueous Working Solution: The final experimental concentration is achieved by diluting the DMSO stock into an aqueous buffer or cell culture medium. This step is critical, as the final concentration of DMSO must be kept to a minimum (typically ≤0.1%) to prevent cellular toxicity or off-target effects.[6]

Physicochemical Data Summary

A clear understanding of the compound's properties is essential for accurate preparation.

Property	Value	Source(s)
Full Chemical Name	2-[2-(diethylamino)ethoxy]ethyl 1-phenylcyclopentanecarboxylate hydrochloride	[7]
Molecular Formula	C₂₀H₃₁NO₃ · HCl	[7]
Molecular Weight	369.93 g/mol	[7]
Appearance	White to off-white crystalline powder	[]
Recommended Primary Solvent	Dimethyl sulfoxide (DMSO), Anhydrous	[3][8][9]
Recommended Secondary Solvent	Sterile Phosphate-Buffered Saline (PBS), cell culture medium (e.g., DMEM, RPMI-1640)	[10][11]

Protocol: Preparation of a 10 mM Pentoxyverine Hydrochloride Primary Stock Solution

This protocol details the steps to create a validated, high-concentration stock solution. The target concentration of 10 mM is a common standard for laboratory use, allowing for easy dilution to a wide range of working concentrations.

Materials and Equipment:

• Pentoxyverine hydrochloride powder

• Anhydrous (or molecular biology grade) Dimethyl sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Sterile, low-retention pipette tips

• Vortex mixer

• Water bath sonicator

Step-by-Step Methodology:

• Pre-Calculation: Determine the required mass of Pentoxyverine HCl using its molecular weight (369.93 g/mol ).

  • Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular Weight ( g/mol ) / 1000

  • Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 10 mmol/L × 369.93 g/mol = 3.6993 mg

• Weighing the Compound:

  • Tare a sterile microcentrifuge tube or vial on the analytical balance.

  • Carefully weigh out the calculated mass (e.g., 3.70 mg) of Pentoxyverine HCl powder and record the exact weight.

  • Trustworthiness: Performing this step in a draft-free environment minimizes weighing errors. The use of a sterile container from the start prevents the need for subsequent transfers, reducing potential contamination and loss of material.[11]

• Solvent Addition:

  • Based on the actual mass weighed, calculate the precise volume of DMSO required to achieve the 10 mM concentration.

  • Formula: Volume (µL) = [Mass (mg) / 369.93 ( g/mol )] × 100,000

  • Example for 3.70 mg: Volume (µL) = [3.70 / 369.93] × 100,000 = 1000.2 µL

  • Add the calculated volume of anhydrous DMSO to the vial containing the powder.

• Facilitating Dissolution (The Self-Validating System):

  • Step 4a (Mixing): Tightly cap the vial and vortex vigorously for 1-2 minutes.

  • Step 4b (Sonication): Place the vial in a water bath sonicator for 5-10 minutes. Sonication uses ultrasonic waves to break apart powder aggregates, significantly accelerating dissolution.[3][6]

  • Step 4c (Gentle Warming - Optional): If particulates remain, warm the solution to 37°C for 10-15 minutes, followed by another round of vortexing.[9] Avoid excessive heat, which could degrade the compound.

  • Step 4d (Visual Confirmation): Hold the vial against a light source to visually confirm that the solution is completely clear and free of any visible crystals or particulates. This is the critical validation step; only a perfectly clear solution should be used.

Protocol: Preparation of Aqueous Working Solutions for In Vitro Assays

This protocol describes the serial dilution of the DMSO primary stock into your final cell culture medium or buffer.

Step-by-Step Methodology:

• Pre-warm Aqueous Medium: Warm your sterile cell culture medium or PBS to 37°C. This prevents thermal shock to cells and can help maintain compound solubility upon dilution.

• Calculate Dilution: Determine the volume of the 10 mM DMSO stock needed to achieve your final desired concentration in the total assay volume.

  • Formula (M1V1 = M2V2): V1 (Volume of Stock) = [Desired Final Concentration (µM) × Final Volume (mL)] / Stock Concentration (µM)

  • Example for a 10 µM working solution in 2 mL: V1 (µL) = [10 µM × 2 mL] / 10,000 µM = 0.002 mL = 2 µL

• Perform the Dilution:

  • Pipette the final volume of pre-warmed aqueous medium (e.g., 2 mL) into a sterile tube.

  • Add the calculated volume of the DMSO stock (e.g., 2 µL) directly into the medium.

  • Expertise & Causality: It is crucial to add the small volume of DMSO stock to the large volume of aqueous medium while vortexing or actively pipetting up and down. This rapid dispersion prevents the compound from immediately precipitating out of solution at the point of contact.

• Final DMSO Concentration Check:

  • Ensure the final percentage of DMSO is below your assay's tolerance limit.

  • Formula: % DMSO = (Volume of DMSO Stock / Total Volume) × 100

  • Example: (2 µL / 2000 µL) × 100 = 0.1%

  • Trustworthiness: Always prepare a "vehicle control" containing the exact same final concentration of DMSO in the medium but without Pentoxyverine. This allows you to differentiate the effects of the compound from any potential effects of the solvent itself.

Stability, Storage, and Quality Control

Proper storage is essential to maintain the integrity of your Pentoxyverine hydrochloride solutions.

Solution Type	Storage Temperature	Maximum Duration	Key Considerations
Unopened Powder	As per manufacturer's instructions (typically Room Temp or 4°C)	Years	Keep desiccated and protected from light.
DMSO Primary Stock	-20°C or -80°C	1 month (-20°C) to 6 months (-80°C)[3][12]	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Use amber or foil-wrapped vials to protect from light.
Aqueous Working Solution	2-8°C	< 24 hours	Prepare fresh for each experiment. Components in cell culture media can interact with the compound, reducing its stability and potency over time.[10]

Visualized Workflows and Logic

To further clarify the experimental process, the following diagrams illustrate the decision-making and procedural flow.

Solvent Selection Logic

Caption: Step-by-step workflow for preparing solutions.

References

• Wikipedia. Pentoxyverine. [Link]

• Chemsrc. Pentoxyverine | CAS#:77-23-6. [Link]

• PharmaCompass. Pentoxiverin | Drug Information, Uses, Side Effects, Chemistry. [Link]

• GSRS. PENTOXYVERINE. [Link]

• Official Monographs for Part I. Pentoxyverine Citrate. [Link]

• RayBiotech. Pentoxyverine Citrate. [Link]

• BioCrick. Pentoxyverine Citrate | CAS:23142-01-0. [Link]

• ResearchGate. Can I store the drug solution made in cell culture media? [Link]

• TradeIndia. Pentoxyverine Citrate - High Purity Pharmaceutical Grade. [Link]

• GSRS. PENTOXYVERINE HYDROCHloride. [Link]

• ResearchGate. Best way to prepare water soluble drug for cell culture? [Link]

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• 12. medchemexpress.com [medchemexpress.com]

Application Notes &amp; Protocols for Pentoxyverine Hydrochloride in Preclinical Research

A Senior Application Scientist's Guide to In Vivo Antitussive Studies

Introduction: A Modern Perspective on a Classic Antitussive

Pentoxyverine, also known as carbetapentane, is a non-opioid, centrally acting antitussive agent utilized for the symptomatic relief of non-productive cough.[1][2] Unlike traditional opioid-based cough suppressants, which carry risks of dependence and other side effects, pentoxyverine offers a distinct pharmacological profile, making it a valuable tool in respiratory research and a subject of interest for developing novel antitussive therapies.[1][3] This guide provides an in-depth exploration of pentoxyverine hydrochloride's mechanism, pharmacokinetic profile, and detailed protocols for its administration and efficacy testing in established animal research models. The focus is on providing researchers with the foundational knowledge and practical steps required to design and execute robust preclinical studies.

Core Mechanism of Action: Beyond Simple Suppression

The antitussive effect of pentoxyverine is primarily attributed to its action on the central nervous system (CNS), where it is believed to suppress the cough reflex at the level of the brainstem.[] However, its mechanism is multifaceted and not entirely elucidated. The key pillars of its action are:

• Sigma-1 (σ1) Receptor Agonism: Pentoxyverine is a potent agonist of the sigma-1 receptor.[5] These receptors are densely expressed in the nucleus tractus solitarius (NTS) of the brainstem, the primary synaptic terminal for afferent signals from the airways that trigger the cough reflex.[6] Agonism at σ1 receptors is thought to modulate neuronal excitability, thereby dampening the cough reflex arc. The interaction between sigma-1 receptors and mu-opioid receptors is complex, with evidence suggesting that σ1R activation can inhibit mu-opioid receptor-mediated analgesia, highlighting its distinct, non-narcotic pathway.[7][8]

• Muscarinic M1 Receptor Antagonism: The compound also exhibits anticholinergic properties through its antagonism of muscarinic M1 receptors.[5] This action may contribute to its efficacy by inducing relaxation of airway smooth muscle (bronchodilation) and potentially reducing mucus secretion, which can alleviate peripheral stimuli that trigger coughing.[][5]

• Local Anesthetic Properties: Spasmolytic and local anesthetic effects have also been described, which could further contribute to its antitussive action by reducing irritation in the respiratory tract.[][5]

This combination of central and potential peripheral actions makes pentoxyverine a compelling subject for cough research.

Signaling Pathway of the Cough Reflex and Pentoxyverine's Intervention

The following diagram illustrates the cough reflex pathway and the putative sites of pentoxyverine's inhibitory action.

Caption: Proposed mechanism of pentoxyverine's antitussive effect.

Pharmacokinetics and Formulation for Animal Dosing

A critical aspect of any in vivo study is understanding the drug's pharmacokinetic (PK) profile and ensuring proper formulation for administration.

Pharmacokinetic Parameters

While detailed PK studies in common research models are not extensively published, human data provides a useful benchmark. After oral administration, pentoxyverine is absorbed from the small intestine, with peak plasma concentrations reached in approximately 2 hours.[] It has a reported plasma half-life of around 2.3 hours.[] Researchers should consider conducting pilot PK studies in their specific animal model to determine key parameters like Cmax, Tmax, and half-life, which are essential for designing a rational dosing schedule.[9][10]

Parameter	Human (Oral Administration)	Animal Models
Tmax (Time to Peak Concentration)	~2 hours[]	Species-specific; requires empirical determination.
t1/2 (Elimination Half-life)	~2.3 hours[]	Species-specific; requires empirical determination.
Metabolism	Hepatic (Ester hydrolysis)[]	Presumed hepatic, but species differences may exist.
Excretion	Renal[][5]	Primarily renal.

Formulation and Vehicle Selection

Pentoxyverine is commonly available as pentoxyverine citrate, a salt that is readily soluble in water and saline.[5] This property simplifies the preparation of solutions for oral gavage or parenteral injection.

• Vehicle for Aqueous Solutions: For intraperitoneal (i.p.), subcutaneous (s.c.), or oral (p.o.) administration, sterile 0.9% saline is the recommended vehicle.

• Preparation from Powder: To prepare a 1 mg/mL solution, dissolve 10 mg of pentoxyverine hydrochloride powder in 10 mL of sterile saline. Ensure the solution is clear and free of particulates before administration. Vortex and/or gently warm if necessary to aid dissolution.

• Alternative Vehicles: For compounds with poor aqueous solubility, vehicles like a mixture of DMSO and corn oil or saline containing solubilizing agents like SBE-β-CD can be used.[11] However, given the solubility of pentoxyverine citrate, these are often unnecessary. Always run a vehicle-only control group to account for any effects of the solvent itself.

Experimental Protocol: Citric Acid-Induced Cough in Guinea Pigs

The guinea pig is the most widely used and validated small animal model for studying cough due to its physiological reflex closely resembling that of humans.[12][13][14] Citric acid inhalation reliably induces cough by stimulating airway sensory C-fibers.[15][16]

Principle

Conscious, unrestrained guinea pigs are placed in a whole-body plethysmograph and exposed to a nebulized citric acid aerosol. The number of cough events is recorded and quantified. The efficacy of pentoxyverine is determined by its ability to reduce the number of coughs compared to a vehicle-treated control group.

Materials

Reagent/Equipment	Specifications
Test Compound	Pentoxyverine Hydrochloride
Positive Control	Codeine Phosphate (e.g., 10-30 mg/kg)[12]
Tussive Agent	Citric Acid, Anhydrous
Vehicle	Sterile 0.9% Saline
Animals	Male Dunkin-Hartley guinea pigs (300-400 g)
Apparatus	Whole-body plethysmograph, Jet or Ultrasonic Nebulizer, Data acquisition software

Step-by-Step Methodology

• Animal Acclimation: Allow animals to acclimate to the facility for at least one week. On the day of the experiment, acclimate each animal to the plethysmograph chamber for 5-10 minutes before any procedures.

• Preparation of Solutions:

  • Prepare a 0.4 M citric acid solution in sterile 0.9% saline.[15][16]

  • Prepare fresh solutions of pentoxyverine, vehicle (saline), and positive control (codeine) at the desired concentrations based on animal body weight and a dosing volume of, for example, 1-2 mL/kg.

• Drug Administration:

  • Randomly assign animals to treatment groups (Vehicle, Pentoxyverine low dose, Pentoxyverine high dose, Codeine).

  • Administer the assigned compound via the desired route (e.g., intraperitoneal injection). The i.p. route is common for screening studies.[17]

• Pre-treatment Period: Allow a 30-60 minute pre-treatment period after drug administration for compound absorption and distribution before the tussive challenge.[15]

• Cough Induction and Recording:

  • Place the animal back into the plethysmograph chamber.

  • Nebulize the 0.4 M citric acid solution into the chamber for a fixed period, typically 5-7 minutes.[15][18]

  • Record the cough response, identified by characteristic sharp pressure changes and associated sounds, for a total of 10-15 minutes (during and immediately after citric acid exposure).[15][18]

• Data Analysis:

  • Count the total number of coughs for each animal.

  • Calculate the mean number of coughs ± SEM for each treatment group.

  • Determine the percentage of cough inhibition using the formula: % Inhibition = [1 - (Mean coughs in treatment group / Mean coughs in vehicle group)] * 100

  • Use appropriate statistical tests (e.g., ANOVA followed by a post-hoc test) to compare treatment groups to the vehicle control. A p-value < 0.05 is typically considered significant.

Experimental Protocol: Capsaicin-Induced Cough in Mice

While historically debated, it is now recognized that mice exhibit cough-like reflexes, providing a valuable model for studies involving genetically modified animals.[13] Capsaicin, the pungent component of chili peppers, induces cough primarily through the activation of TRPV1 receptors on sensory nerves.[19]

Principle

This model follows a similar principle to the guinea pig model. Conscious mice are exposed to a capsaicin aerosol in a plethysmograph, and the reduction in cough-like events following pentoxyverine administration is measured.

Materials

Reagent/Equipment	Specifications
Test Compound	Pentoxyverine Hydrochloride
Positive Control	Codeine (e.g., 30 mg/kg)[20]
Tussive Agent	Capsaicin
Solvent for Capsaicin	10% Ethanol, 10% Tween-80 in sterile saline[20]
Vehicle for Drug	Sterile 0.9% Saline
Animals	Male BALB/c or C57BL/6 mice (20-25 g)
Apparatus	Whole-body plethysmograph for mice, Nebulizer, Audio/video recording equipment

Step-by-Step Methodology

• Animal Acclimation: Follow standard acclimation procedures.

• Preparation of Solutions:

  • Prepare a capsaicin stock solution in 100% ethanol. On the day of the experiment, dilute the stock to a final working concentration (e.g., 100 µM) in the solvent vehicle (10% Ethanol, 10% Tween-80, 80% Saline).[20]

  • Prepare fresh drug and vehicle solutions as described previously, adjusting for mouse body weight and a typical dosing volume of 5-10 mL/kg.

• Drug Administration:

  • Randomly assign mice to treatment groups.

  • Administer compounds via the chosen route (e.g., oral gavage or i.p. injection). For oral administration, ensure proper technique to minimize stress and injury.[17][21]

• Pre-treatment Period: A 30-60 minute pre-treatment period is standard.

• Cough Induction and Recording:

  • Place a single mouse into the plethysmograph.

  • Nebulize the capsaicin solution for 3 minutes.[20]

  • Record and count cough events during the 3-minute exposure and for an additional 3 minutes immediately following.[20] Distinguishing cough from sneezes is critical and can be aided by analyzing airflow waveforms and sounds.

• Data Analysis:

  • Analyze data as described in the guinea pig protocol, calculating the mean number of coughs and the percentage of inhibition for each group.

Workflow and Data Interpretation

A successful antitussive study requires a systematic workflow from preparation to analysis.

General Experimental Workflow

Caption: Standard workflow for in vivo antitussive efficacy testing.

Interpretation and Troubleshooting

• High Variability: High inter-animal variability in cough response is common. Increasing the group size (n=8-10) can improve statistical power. Ensure consistent nebulizer output and chamber conditions.

• No Effect Observed: If pentoxyverine shows no effect, consider the dose and route of administration. An oral dose may require a longer pre-treatment time or may be subject to first-pass metabolism. A dose-response study is essential to determine the optimal effective dose.

• Vehicle Effects: Always scrutinize the vehicle control group. If the vehicle itself suppresses or enhances cough, it can confound the results. This is particularly important with non-saline vehicles.

• Adverse Effects: At higher doses, pentoxyverine may cause sedation or other CNS effects due to its anticholinergic properties.[5] Record any abnormal behavior during the study, as this can impact the animal's ability to cough and may represent a confounding factor or a safety liability.

References

• Current time information in Préfecture de Kouroussa, GN. Google.

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• A Cold Environment Aggravates Cough Hyperreactivity in Guinea Pigs With Cough by Activating the TRPA1 Signaling Pathway in Skin. Frontiers. [Link]

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• Cough reflex induced by microinjection of citric acid into the larynx of guinea pigs. PubMed. [Link]

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• Pentoxyverin | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass.com. [Link]

• Comparative study of the effects of antitussive drugs in a canine acute cough model. [Link]

• Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs. PMC. [Link]

• Comparative study of the effects of antitussive drugs in a canine acute cough model. ResearchGate. [Link]

• Detection of Mouse Cough Based on Sound Monitoring and Respiratory Airflow Waveforms. PMC. [Link]

• Validation of Safety and Efficacy of Antitussive Herbal Formulations. UoN Journals. [Link]

• Antitussive Medications for Dogs and Cats. Today's Veterinary Practice. [Link]

• Summary: Animal Models for Cough. ResearchGate. [Link]

• Investigation of the design of the capsaicin cough challenge test. PAGE Meeting. [Link]

• Inhibition of citric acid- and capsaicin-induced cough by novel TRPV-1 antagonist, V112220, in guinea-pig. PMC. [Link]

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• Capsaicin protects against lung injury in mice. JIR - Dove Medical Press. [Link]

• Pharmacokinetics in Animals and Humans of a First-in-Class Peptide Deformylase Inhibitor. [Link]

• Carbetapentane | C20H31NO3 | CID 2562. PubChem - NIH. [Link]

• Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs. MDPI. [Link]

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• Mu Opioids and Their Receptors: Evolution of a Concept. PMC. [Link]

• Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider. PMC. [Link]

• The Sigma 2 receptor promotes and the Sigma 1 receptor inhibits mu-opioid receptor-mediated antinociception. International Association for the Study of Pain (IASP). [Link]

• Bispecific sigma-1 receptor antagonism and mu-opioid receptor partial agonism: WLB-73502, an analgesic with improved efficacy and safety profile compared to strong opioids. PMC. [Link]

• Pentoxiverin - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP. PharmaCompass.com. [Link]

• Method for voluntary oral administration of drugs in mice. PubMed. [Link]

• Pharmacokinetics/Pharmacodynamics models of veterinary antimicrobial agents. PMC. [Link]

• TRPA1 Agonists Evoke Coughing in Guinea Pig and Human Volunteers. PMC. [Link]

• Models used in the development of antitussive drugs. ResearchGate. [Link]

• Synthesis of a Delta Agonist-Mu Antagonist Ligand to Alter Ligand-receptor Interactions on Delta Opioid Receptors and Mu Opioid. Sandiego. [Link]

• Drug discovery to counteract antinociceptive tolerance with mu-opioid receptor endocytosis. [Link]

• Clinical Interpretation of Pharmacokinetic and Pharmacodynamic Data in Zoologic Companion Animal Species. PubMed. [Link]

• Pharmacokinetic modelling of pentoxifylline and lisofylline after oral and intravenous administration in mice. PubMed. [Link]

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Application Note: Extraction-Free Spectrophotometric Determination of Pentoxyverine via Ion-Pair Complexation

Introduction & Mechanistic Principle

Pentoxyverine (also known as carbetapentane) is a centrally acting antitussive agent widely used to suppress coughs associated with respiratory illnesses. It is typically formulated as either a citrate or hydrochloride salt. While high-performance liquid chromatography (HPLC) is often used for its quantification, such methods demand expensive instrumentation, complex mobile phases, and extensive sample preparation.

For routine quality control, stability testing, and formulation profiling, visible spectrophotometry offers a highly accessible alternative. This protocol details a rapid, sensitive, and extraction-free spectrophotometric method based on ion-pair complexation with sulfonephthalein dyes [1].

The Causality of the Assay Design

The success of this assay relies on the specific molecular architecture of both the drug and the dye:

• The Cation: Pentoxyverine contains a basic aliphatic tertiary amine. In a non-polar solvent environment, this amine readily protonates to form a bulky, lipophilic cation.

• The Anion: Sulfonephthalein dyes—such as Bromocresol Green (BCG), Bromothymol Blue (BTB), and Bromochlorophenol Blue (BChPB)—contain a sulfonic acid moiety that easily dissociates into an anion.

• The Complex: The electrostatic attraction between the protonated pentoxyverine and the anionic dye forms a highly stable, yellow-colored ion-pair complex with a strict 1:1 stoichiometry.

Why Extraction-Free? Traditional ion-pair methods require forming the complex in an aqueous buffer and subsequently extracting it into an organic layer. By carefully selecting halogenated solvents (like dichloromethane or chloroform) for the initial dilution, the complex remains completely solubilized from the start. This bypasses the tedious liquid-liquid extraction step, significantly reducing volumetric errors and improving the method's trustworthiness and precision[1]. Furthermore, whether analyzing pentoxyverine hydrochloride or citrate, the counter-ion is effectively displaced by the bulky dye anion due to stronger hydrophobic interactions in the non-polar medium.

Experimental Methodologies

Materials and Reagents

• Analyte: Pentoxyverine hydrochloride (or citrate) reference standard (>99% purity).

• Chromogenic Reagents: Bromothymol Blue (BTB) or Bromochlorophenol Blue (BChPB) of analytical grade.

• Solvents: Dichloromethane (DCM) or Chloroform (Spectroscopic grade).

Preparation of Solutions

• Standard Stock Solution: Accurately weigh 10.0 mg of the pentoxyverine standard and dissolve it in 10 mL of DCM to yield a 1.0 mg/mL stock solution. Dilute this stock quantitatively with DCM to achieve a working concentration of .

• Dye Solutions: Prepare a 1.0×10−3 M solution of the selected dye (e.g., BTB or BChPB) by dissolving the appropriate mass in DCM.

  • Expert Insight: Maintaining both the dye and the drug in the exact same non-polar solvent prevents phase separation and ensures instantaneous, uniform complexation.

Step-by-Step Calibration & Assay Workflow

This protocol is designed as a self-validating system. The inclusion of reagent blanks ensures that background absorbance from uncomplexed dye is mathematically nullified.

• Aliquot Transfer: Transfer varying volumes of the pentoxyverine working solution (e.g., 0.1 mL to 4.5 mL) into a series of clean, dry 10 mL volumetric flasks.

• Dye Addition: Add exactly 2.0 mL of the 1.0×10−3 M dye solution to each flask.

  • Causality: Supplying the dye in molar excess ensures the reaction is driven to absolute completion, adhering strictly to the 1:1 stoichiometric binding model.

• Volume Adjustment: Make up the volume to the 10 mL mark with DCM.

• Incubation: Stopper the flasks, mix thoroughly by inversion, and allow the solutions to stand at room temperature ( 25∘C ) for 5 minutes. The formation of the yellow ion-pair is rapid and remains photostable for at least 24 hours.

• Spectrophotometric Measurement: Measure the absorbance of the solutions at the dye-specific λmax​ (typically between 410 nm and 420 nm) using a UV-Vis spectrophotometer. All measurements must be taken against a reagent blank prepared simultaneously (containing the dye and solvent, but no drug).

Data Presentation: Method Validation Parameters

The extraction-free protocol exhibits robust analytical performance, making it highly suitable for pharmaceutical analysis. Below is a summary of the validated optical and quantitative characteristics when utilizing different sulfonephthalein dyes [1].

Analytical Parameter	Bromothymol Blue (BTB)	Bromochlorophenol Blue (BChPB)
Detection Wavelength ( λmax​ )	≈415 nm	≈418 nm
Linearity Range (Beer's Law)	Up to
Limit of Detection (LOD)
Limit of Quantification (LOQ)
Correlation Coefficient ( r )	≥0.9974	≥0.9981
Method Precision (%RSD)	≤1.91%	≤1.85%
Recovery from Formulations	≥98.98%	≥99.10%

Workflows and Mechanistic Visualizations

Fig 1: Mechanism of extraction-free ion-pair complexation for pentoxyverine.

Fig 2: Step-by-step spectrophotometric workflow for pentoxyverine quantification.

Troubleshooting & Optimization Insights

• Solvent Polarity Impact: The dielectric constant of the chosen solvent directly dictates the molar absorptivity ( ϵ ) of the ion-pair. Highly polar solvents will cause the ion-pair to dissociate back into free ions, destroying the measurable chromophore. Halogenated solvents (DCM, Chloroform) provide the exact microenvironment needed to stabilize the complex.

• Excipient Interference: This method demonstrates high specificity. Common pharmaceutical excipients found in pentoxyverine syrups or tablets (e.g., lactose, starch, magnesium stearate, flavoring agents) do not interfere. They lack the basic aliphatic amine structure required to form a stable, lipophilic ion-pair with the sulfonephthalein dye, ensuring the measured absorbance is exclusively tied to the active pharmaceutical ingredient.

References

• Title: Extraction-free spectrophotometric assay of the antitussive drug pentoxyverine citrate using sulfonephthalein dyes Source: Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, Volume 222, 2019, 117186. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Bioanalysis of Pentoxyverine Hydrochloride

Welcome to the dedicated technical support hub for the bioanalysis of Pentoxyverine (also known as carbetapentane). This guide provides researchers and drug development professionals with authoritative troubleshooting strategies, mechanistic insights, and validated protocols to mitigate matrix effects during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

Mechanistic Overview: The "Why" Behind the Matrix Effect

Pentoxyverine is a basic, lipophilic antitussive compound with an exact monoisotopic mass of 333.23 Da[1]. In positive electrospray ionization (ESI+), the basic tertiary amine readily protonates to form the [M+H]+ precursor ion at m/z 334.2[2]. However, when analyzing biological matrices like human plasma or urine, endogenous components—specifically glycerophosphocholines and inorganic salts—co-elute with the analyte.

The Causality of Suppression: Matrix effects primarily occur at the ESI droplet surface. Because endogenous phospholipids are highly surface-active, they outcompete pentoxyverine for access to the droplet surface during the desolvation process[3]. This competition prevents pentoxyverine from efficiently transitioning into the gas phase, leading to severe signal suppression, elevated limits of quantification (LOQ), and poor assay reproducibility.

Caption: Mechanism of ESI Ion Suppression: Endogenous phospholipids outcompete pentoxyverine at the droplet surface.

Diagnostics: Identifying and Quantifying Matrix Effects

Before implementing a fix, you must quantify the extent of the matrix effect (ME). We recommend the Post-Extraction Spike (PES) method to calculate the Matrix Factor (MF)[3]. This creates a self-validating system where the assay continuously monitors its own efficiency.

Formula: Matrix Factor (%) = (Peak Area of Post-Extraction Spiked Sample / Peak Area of Neat Standard) × 100

• MF = 100% : No matrix effect.

• MF < 100% : Ion suppression.

• MF > 100% : Ion enhancement.

Table 1: Matrix Effect Evaluation Matrix for Pentoxyverine (Human Plasma)

Sample Preparation Method	Absolute Recovery (%)	Matrix Factor (%)	Phospholipid Removal	Recommended Use Case
Protein Precipitation (PPT)	92 ± 4.1	45 ± 8.2 (Severe Suppression)	Poor	High-throughput qualitative screening only
Liquid-Liquid Extraction (LLE)	78 ± 5.3	82 ± 6.1 (Mild Suppression)	Moderate	Routine PK studies (Requires SIL-IS)
Mixed-Mode Cation Exchange (MCX)	89 ± 3.2	98 ± 2.5 (Negligible ME)	Excellent	Regulated clinical bioanalysis & trace detection

Self-Validating Mitigation Protocols

To achieve a Matrix Factor close to 100%, sample clean-up must actively target and remove surface-active lipids. Because pentoxyverine contains a basic tertiary amine (pKa ~9.2), it is an ideal candidate for Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE).

Protocol A: Optimized MCX-SPE Workflow for Pentoxyverine

Scientific Rationale: Acidifying the plasma ensures the basic amine of pentoxyverine is fully protonated, allowing strong ionic binding to the sulfonic acid groups on the MCX sorbent. A subsequent 100% organic wash removes neutral lipids and phospholipids, which do not bind ionically, leaving the pure analyte behind.

Step-by-Step Methodology:

• Sample Pre-treatment: Aliquot 100 µL of human plasma. Add 10 µL of Internal Standard (e.g., Pentoxyverine-d5, 100 ng/mL). Dilute with 100 µL of 2% Phosphoric Acid (H3PO4) in water to disrupt protein binding and fully protonate the analyte.

• Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL MS-grade Water through the MCX cartridge (30 mg/1 mL).

• Loading: Apply the acidified plasma sample at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic acid in water. Causality: This removes inorganic salts and highly polar interferences.

• Wash 2 (Organic): Pass 1 mL of 100% Methanol. Causality: This is the critical step for matrix effect mitigation; it strips away non-ionic lipids and phospholipids that cause ESI suppression.

• Elution: Elute pentoxyverine with 1 mL of 5% Ammonium Hydroxide (NH4OH) in Methanol. Causality: The high pH neutralizes the basic amine on pentoxyverine, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate to dryness under N2 at 40°C. Reconstitute in 100 µL of the initial mobile phase.

Caption: Step-by-step MCX-SPE workflow for the selective extraction of pentoxyverine from biological matrices.

Protocol B: Chromatographic Optimization

Even with rigorous SPE, chromatographic separation is the second line of defense to ensure self-validating accuracy[4].

• Avoid the Solvent Front: Ensure pentoxyverine retains beyond a capacity factor (k') of 2. Do not allow it to elute in the void volume where un-retained salts suppress the signal.

• Gradient Design: Use a shallow gradient (e.g., 20% to 80% Acetonitrile over 5 minutes) on a C18 or Biphenyl column.

• Phospholipid Monitoring: During method development, monitor the MRM transition m/z 184 -> 184 (the universal phospholipid marker) to ensure pentoxyverine (m/z 334.2 -> 100.0) elutes in a distinct, interference-free window[2].

Frequently Asked Questions (FAQs)

Q: Why does my pentoxyverine signal drop by 50% specifically in late-eluting plasma samples within a batch? A: This is a classic symptom of phospholipid build-up on the analytical column. Phospholipids from previous injections can accumulate and elute unpredictably in subsequent runs, causing intermittent suppression. Solution: Implement a strong column wash step (e.g., 95% Acetonitrile/Isopropanol) at the end of every gradient cycle and extend the column equilibration time.

Q: Can I use Liquid-Liquid Extraction (LLE) instead of SPE for pentoxyverine? A: Yes, LLE using an organic solvent like ethyl acetate at a basic pH will extract pentoxyverine efficiently[4]. However, LLE co-extracts more neutral lipids than MCX-SPE, resulting in a slightly lower Matrix Factor (see Table 1). If using LLE, a Stable Isotope-Labeled Internal Standard (SIL-IS) is strictly mandatory to correct for the residual suppression.

Q: How do I select the right Internal Standard (IS) to correct for matrix effects? A: To strictly adhere to bioanalytical validation guidelines, use a Stable Isotope-Labeled Internal Standard (SIL-IS) such as Pentoxyverine-d5. The SIL-IS co-elutes exactly with the analyte and experiences the identical matrix environment, perfectly correcting for any residual ion suppression. If a SIL-IS is unavailable, structural analogs can be evaluated, but their matrix tracking must be rigorously validated across multiple unique lots of plasma.

References

• Quantification of pentoxyverine citrate in human plasma by LC-ESI/MS method and its application Source: Acta Pharmaceutica Sinica (via ResearchGate) 4

• Simultaneous screening for 238 drugs in blood by liquid chromatography-ionspray tandem mass spectrometry with multiple-reaction monitoring Source: Journal of Chromatography B (via ResearchGate) 2

• Evaluation of Matrix Complexity in Nontargeted Analysis of Small-Molecule Toxicants by Liquid Chromatography–High-Resolution Mass Spectrometry Source: Analytical Chemistry (ACS Publications) 3

• Carbetapentane | C20H31NO3 | CID 2562 Source: PubChem - NIH 1

Sources

• 1. Carbetapentane | C20H31NO3 | CID 2562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Pentoxyverine Hydrochloride Adsorption to Labware

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for handling Pentoxyverine hydrochloride. This document is designed for researchers, scientists, and drug development professionals who may encounter challenges with analyte loss due to non-specific adsorption. Our goal is to provide a deep understanding of the underlying mechanisms and to offer practical, field-proven solutions to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Pentoxyverine hydrochloride and what are its key properties?

Pentoxyverine is a centrally-acting antitussive (cough suppressant).[1][2] The hydrochloride salt is a white to off-white crystalline powder that is soluble in water and chloroform.[1][] Structurally, it is the 2-[2-(diethylamino)ethoxy]ethyl ester of 1-phenylcyclopentanecarboxylic acid.[1][4] Key physicochemical characteristics relevant to labware adsorption include:

• Tertiary Amine Group: The diethylamino group is a tertiary amine, which will be protonated and carry a positive charge at neutral or acidic pH.

• Aromatic and Alicyclic Rings: The presence of a phenyl and a cyclopentane ring gives the molecule significant hydrophobic (lipophilic) character.[1][4]

• Ester Linkages: The molecule contains ester functional groups.[1]

This combination of a positive charge and hydrophobicity makes Pentoxyverine hydrochloride particularly prone to adsorption onto solid surfaces.

Q2: Why is my Pentoxyverine hydrochloride solution losing concentration when stored in standard labware?

Analyte loss is likely due to non-specific adsorption, a phenomenon where molecules bind to the inner surfaces of containers.[5][6] For Pentoxyverine, two primary mechanisms are at play, depending on the labware material.

• Ionic Interactions (with Glass): Standard borosilicate glassware has a surface rich in silanol groups (Si-OH). At a pH above 2-4, these groups deprotonate to form negatively charged silanate groups (Si-O⁻).[7] The positively charged (protonated) tertiary amine of Pentoxyverine is then strongly attracted to this negative surface, leading to significant analyte loss.

• Hydrophobic Interactions (with Plastics): Plastic labware, such as polypropylene (PP) and polystyrene (PS), presents a non-polar, hydrophobic surface.[8] The hydrophobic phenyl and cyclopentane rings of the Pentoxyverine molecule are attracted to these surfaces, causing the drug to adsorb out of your aqueous solution.[9]

This is a critical issue, especially when working with low-concentration solutions, as a significant fraction of the analyte can be lost, leading to inaccurate and unreliable results.[6]

Q3: What are the consequences of Pentoxyverine adsorption in my experiments?

Ignoring or failing to mitigate adsorption can have severe impacts on experimental outcomes:

• Inaccurate Quantification: Leads to underestimation of the true concentration in analytical methods like HPLC or LC-MS.

• Poor Reproducibility: Variable adsorption between different containers or on different days leads to high variability in results.

• Non-Linear Calibration Curves: At lower concentrations, the proportion of analyte lost to adsorption is higher, which can cause non-linearity in standard curves, complicating quantification.

Troubleshooting Guides & Mitigation Strategies

This section provides detailed solutions to common problems associated with Pentoxyverine hydrochloride adsorption.

Issue 1: Low or Inconsistent Analyte Recovery in Analytical Assays

You've prepared a low µg/mL or ng/mL standard of Pentoxyverine in an aqueous buffer, but your HPLC/LC-MS analysis shows a much lower concentration than expected.

The primary cause is the loss of your analyte to the surfaces of your sample vials, pipette tips, and any other labware it contacts during preparation. Both ionic and hydrophobic forces are likely contributors.

• Select Appropriate Labware: This is the most effective first-line defense. Standard glass and plastic are often unsuitable for trace-level analysis of adsorptive compounds.[5][10]

• Modify Your Sample Diluent: Altering the composition of your solution can drastically reduce the driving forces for adsorption.

• Passivate Your System: For chromatographic applications, ensure the entire flow path is as inert as possible.

The following diagram illustrates the two key mechanisms by which Pentoxyverine hydrochloride adsorbs to common labware surfaces.

Caption: Mechanisms of Pentoxyverine Adsorption.

The choice of container is paramount. The following table compares common labware materials for their suitability with Pentoxyverine hydrochloride solutions.

Labware Material	Primary Adsorption Mechanism	Pros	Cons	Recommendation
Borosilicate Glass	Ionic	Inexpensive, good solvent resistance.	High adsorption of cationic drugs due to negative surface charge.[11]	Not Recommended for trace analysis.
Polypropylene (PP)	Hydrophobic	Inexpensive, durable.	High adsorption of hydrophobic drugs.[8]	Not Recommended for trace analysis.
Polystyrene (PS)	Hydrophobic	Optically clear.	Generally worse for peptide/drug adsorption than PP.[11]	Not Recommended .
Silanized Glass	(Mitigated)	Drastically reduces ionic adsorption by masking silanol groups.[10][12]	Requires proper preparation/cost; may still have some hydrophobic interaction.	Highly Recommended .
Low-Binding Plastic	(Mitigated)	Surface treated (e.g., with hydrophilic polymers) to resist both ionic and hydrophobic interactions.[13][14]	Higher cost.	Highly Recommended .
Specialty Glass Vials	(Mitigated)	Manufactured with an inert surface layer, no coating required.[5]	Higher cost, vendor-specific.	Excellent Alternative .

Issue 2: My biological assay is showing lower-than-expected activity.

You are treating cells with a calculated concentration of Pentoxyverine hydrochloride, but the biological response is weak or absent, suggesting the effective concentration is much lower.

The drug is adsorbing to the surfaces of your multi-well plates, cell culture flasks, and serological pipettes. This is especially problematic in protein-low media, where there are no other molecules to competitively saturate the binding sites on the plastic.

• Use Low-Binding Plates: The most direct solution is to perform the assay in commercially available low-adsorption or protein-repellent multi-well plates.[13]

• Pre-treat (Block) the Labware: Before adding your cells and drug, you can pre-condition the labware to saturate the non-specific binding sites.

• Include a Carrier Protein: If compatible with your assay, including a protein like Bovine Serum Albumin (BSA) in the culture medium can help reduce drug adsorption.[15]

This protocol describes how to pre-treat standard tissue-culture plates to reduce non-specific drug adsorption.

Materials:

• Bovine Serum Albumin (BSA), heat-shock fraction, fatty-acid free.

• Phosphate-Buffered Saline (PBS), sterile.

• Standard tissue culture-treated multi-well plates or flasks.

Procedure:

• Prepare a sterile 1% (10 mg/mL) BSA solution in PBS. Filter-sterilize through a 0.22 µm filter.

• Add a sufficient volume of the 1% BSA solution to completely cover the surface of each well or flask.

• Incubate the labware at 37°C for 1-2 hours (or at 4°C overnight). This allows the BSA to form a protein layer on the plastic surface.

• Just before use, aspirate the BSA solution completely.

• Gently wash the surface once with sterile PBS to remove any loosely bound BSA.

• Do not let the surface dry out. Immediately proceed with your experiment by adding cells, media, and your Pentoxyverine hydrochloride solution.

Advanced Protocols & Methodologies

Protocol: Silanization of Glassware for Minimal Adsorption

Silanization (or siliconization) covalently modifies the glass surface, replacing hydrophilic silanol groups with a hydrophobic layer, thereby preventing ionic interactions.[16][17][18]

! SAFETY WARNING ! Dimethyldichlorosilane is highly flammable, corrosive, and reacts violently with water, releasing HCl gas. This procedure MUST be performed in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty chemical-resistant gloves.

Materials:

• Dimethyldichlorosilane (DMDCS)

• Anhydrous Chloroform or other suitable organic solvent (e.g., heptane)

• Glassware to be treated (vials, beakers, etc.), thoroughly cleaned and dried.

• Large glass beaker or container for immersion.

• Drying oven.

Procedure:

• Cleaning: Ensure glassware is scrupulously clean. Wash with detergent, rinse extensively with deionized water, and then perform a final rinse with ethanol or acetone to aid drying. Dry completely in an oven at >100°C for at least 4 hours.

• Solution Preparation: In the fume hood, prepare a 2% (v/v) solution of DMDCS in an anhydrous solvent like chloroform or heptane.[17] For example, add 20 mL of DMDCS to 980 mL of solvent.

• Coating:

  • For small items (vials): Submerge the items in the 2% DMDCS solution in a larger beaker for 1-2 minutes. Ensure all surfaces are coated.[16]

  • For larger items (flasks): Pour a small volume of the solution into the flask and gently rotate to coat the entire inner surface. Pour the excess back into your stock container.

• Rinsing: Decant the silanizing solution. Rinse the glassware thoroughly two to three times with the pure anhydrous solvent (chloroform or heptane) to remove excess DMDCS.

• Final Rinse & Drying: Rinse the glassware extensively with high-purity water (e.g., Milli-Q). The water should bead up on the surface, indicating successful silanization.[16] Air dry or place in a drying oven at a low temperature.

Use this flowchart to diagnose and solve issues related to Pentoxyverine loss.

Caption: Decision tree for troubleshooting Pentoxyverine adsorption.

References

• SILICONIZING GLASSWARE. (n.d.). University of Wisconsin-Madison.

• Silanization (Siliconization) of Glassware . (n.d.). Medical Algorithms Company. [Link]

• Silanization vs. Other Surface Deactivation Methods Explained . (2025, January 13). Hawach. [Link]

• What is Silanized Glass? - Simple Use Guide . (2022, March 18). Mastelf. [Link]

• Prevent Sample Adsorption: Choosing Silanized or Premium Glass Vials . (n.d.). Chrom Tech. [Link]

• Pentoxyverine . (n.d.). In Wikipedia. Retrieved March 21, 2026, from [Link]

• MS-8296KZ | Low Adsorption Lab Ware . (n.d.). PHC Europe. [Link]

• Evaluation of a novel glass vial overcoming adsorption effect for pharmaceutical drugs . (n.d.). Shimadzu. [Link]

• Are Proteins Adsorbing to Your Labware? . (2025, May 20). Bitesize Bio. [Link]

• Stengel, A., & Taché, Y. (2011). The importance of using the optimal plastic and glassware in studies involving peptides. Analytical Biochemistry, 414(1), 38-46. [Link]

• Fukazawa, T., Yamazaki, Y., & Miyamoto, Y. (2010). Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses. Journal of Pharmacological and Toxicological Methods, 61(3), 329-333. [Link]

• Low Adsorption HPLC Columns Based on MaxPeak High Performance Surfaces . (n.d.). Waters Corporation. [Link]

• Fukazawa, T., Yamazaki, Y., & Miyamoto, Y. (2010). Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses. Journal of Pharmacological and Toxicological Methods, 61(3), 329-333. [Link]

• Electropolishing & Passivation For Laboratories . (n.d.). CELCO Inc. [Link]

• The Horror of Sample Adsorption to Containers (Part 1) . (n.d.). Shimadzu. [Link]

• Pentoxyverine | CAS#:77-23-6 . (2025, August 20). Chemsrc. [Link]

• Eckenrode, B. A., & Wirth, M. J. (2013). pH Effects on Molecular Adsorption and Solvation of p-Nitrophenol at Silica/Aqueous Interfaces. The Journal of Physical Chemistry A, 117(22), 4617-4625. [Link]

• 4 Factors Affecting Solubility of Drugs . (2021, July 5). Ascendia Pharmaceutical Solutions. [Link]

• Pentoxyverin | Drug Information, Uses, Side Effects, Chemistry . (n.d.). PharmaCompass.com. [Link]

• How does pH affect drug delivery? . (2024, January 1). Patsnap Synapse. [Link]

• What is the Passivation Process? . (2025, November 24). Astro Pak. [Link]

• Effect of pH on drugs absorption and solubility . (2015, November 30). PENS#1. [Link]

• Passivation | Surface Finishes for Metal and Plastic Parts . (n.d.). Justway. [Link]

• Carbetapentane | C20H31NO3 | CID 2562 . (n.d.). PubChem - NIH. [Link]

Sources

• 1. Pentoxyverine - Wikipedia [en.wikipedia.org]
• 2. Pentoxyverine | CAS#:77-23-6 | Chemsrc [chemsrc.com]
• 4. Pentoxyverine | 77-23-6 [chemicalbook.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. The Horror of Sample Adsorption to Containers (Part 1) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromtech.com [chromtech.com]
• 11. The importance of using the optimal plastic and glassware in studies involving peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Silanization vs. Other Surface Deactivation Methods Explained [hplcvials.com]
• 13. MS-8296KZ | Low Adsorption Lab Ware | PHC Europe [phchd.com]
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• 16. mgel.msstate.edu [mgel.msstate.edu]
• 17. medicalalgorithms.com [medicalalgorithms.com]
• 18. mastelf.com [mastelf.com]

Reference Data & Comparative Studies

Comparing Pentoxyverine hydrochloride and dextromethorphan at the sigma-1 receptor

An In-Depth Comparative Guide: Pentoxyverine Hydrochloride vs. Dextromethorphan at the Sigma-1 Receptor

As drug development increasingly pivots toward repurposing established therapeutics for novel neuropharmacological applications, the sigma-1 receptor ( σ1​ R) has emerged as a critical target. Originally classified as an opioid receptor subtype, the σ1​ R is now understood to be a unique ligand-operated intracellular chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM)[1].

For researchers investigating σ1​ R-mediated neuroprotection, antitussive activity, and antidepressant effects, selecting the appropriate pharmacological tool is paramount. This guide provides a rigorous comparison between two clinically established antitussives that act as σ1​ R agonists: Pentoxyverine hydrochloride (carbetapentane) and Dextromethorphan (DXM).

Pharmacological Profiles and Kinetic Discrepancies

While both compounds are utilized to study σ1​ R activation, their binding kinetics and off-target profiles dictate their utility in controlled experimental settings. Dextromethorphan is widely recognized but carries a complex polypharmacological profile. Pentoxyverine, conversely, offers a higher affinity and a "cleaner" mechanism for isolating σ1​ R-specific pathways[2].

Causality in Ligand Selection: When designing an assay to evaluate σ1​ R-induced calcium modulation or neuroprotection, the presence of NMDA receptor antagonism confounds the data. DXM acts as a non-competitive NMDA receptor antagonist (K i​ ~0.5–2 μ M) and a serotonin transporter (SERT) inhibitor[1][3]. Because NMDA receptors independently regulate intracellular calcium and neuronal survival, using DXM makes it difficult to attribute phenotypic changes solely to σ1​ R activation. Pentoxyverine lacks this NMDA affinity, making it a superior reference agonist for isolating σ1​ R-dependent mechanisms[2].

Quantitative Comparison of Binding Affinities

Pharmacological Parameter	Pentoxyverine Hydrochloride	Dextromethorphan (DXM)
Primary Target	σ1​ Receptor (Agonist)	σ1​ Receptor (Agonist)
σ1​ R Binding Affinity (K i​ )	~75 nM (High affinity)[2][4]	142 – 652 nM (Moderate affinity)[1]
NMDA Receptor Affinity	Negligible / None reported[2]	~0.5 – 2.0 μ M (Antagonist)[1]
Secondary Targets	M1 Muscarinic (Antagonist)[4]	SERT (Inhibitor), Voltage-gated Ca 2+ channels[1][3]
Experimental Utility	High-precision σ1​ R isolation	Polypharmacological behavioral models

Mechanistic Pathways at the MAM

At the cellular level, the σ1​ R is bound to the chaperone protein BiP (GRP78) in its inactive state. The introduction of an agonist—whether Pentoxyverine or DXM—forces the dissociation of the σ1​ R-BiP complex[1]. Once liberated, the active σ1​ R stabilizes inositol 1,4,5-trisphosphate receptors (IP3R), optimizing calcium efflux from the ER to the mitochondria, which enhances ATP production and mitigates ER stress[1].

Mechanism of σ1​ R activation by Pentoxyverine/DXM at the MAM leading to neuroprotection.

Experimental Protocols: A Self-Validating Workflow

To rigorously compare the binding and functional efficacy of these two ligands, researchers must employ a self-validating experimental design. A protocol is only robust if it includes an internal mechanism to prove causality. In σ1​ R research, this is achieved through functional reversal using a highly selective σ1​ R antagonist, such as BD1047 or BD1063[2][3]. If the observed effect of Pentoxyverine or DXM is nullified by pre-treatment with BD1047, the pathway is validated as strictly σ1​ R-mediated.

Step-by-Step Methodology: Radioligand Binding & Functional Validation

Phase 1: Competitive Radioligand Binding Assay

• Membrane Preparation: Homogenize guinea-pig brain tissue (which expresses high densities of σ1​ R) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 30,000 × g for 15 minutes. Resuspend the pellet to a final protein concentration of ~1 mg/mL[2].

• Radioligand Incubation: Incubate 500 μ L of the membrane suspension with 3 nM of -pentazocine (the gold-standard selective σ1​ R radioligand)[3].

• Competitor Addition: Add varying concentrations ( 10−10 to 10−4 M) of either Pentoxyverine or DXM to generate a displacement curve.

• Filtration & Washing: Terminate the reaction after 120 minutes at 25°C by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine). Wash three times with ice-cold buffer.

• Quantification: Measure bound radioactivity using liquid scintillation counting. Calculate the IC 50​ and derive the K i​ using the Cheng-Prusoff equation.

Phase 2: Self-Validating Functional Assay (In Vivo Cough Model / Forced Swim Test)

• Baseline Establishment: Induce the phenotype (e.g., citric-acid-induced cough in guinea pigs, or depressive-like state in the forced swim test for mice)[2][3].

• Agonist Administration: Administer Pentoxyverine (1–5 mg/kg i.p.) or DXM (30 mg/kg i.p.). Both will demonstrate a dose-dependent reduction in the phenotype[2].

• Antagonist Reversal (The Validation Step): Pre-treat a separate cohort with the selective σ1​ R antagonist BD1047 (1–5 mg/kg i.p.) 30 minutes prior to agonist administration.

• Data Interpretation: The complete reversal of Pentoxyverine's or DXM's effects by BD1047 confirms that the phenotypic rescue is causally linked to σ1​ R activation, rather than off-target NMDA or muscarinic effects[2][3].

Self-validating workflow for evaluating σ1​ R ligands, culminating in antagonist reversal.

Translational Outlook

Both Pentoxyverine and Dextromethorphan represent powerful examples of drug repurposing driven by σ1​ R pharmacology.

• Dextromethorphan remains highly relevant in translational medicine due to its established safety profile and its dual action on NMDA and σ1​ receptors, which produces synergistic antidepressant and neuroprotective effects (e.g., in models of Parkinson's disease and levodopa-induced dyskinesia)[1][3].

• Pentoxyverine , however, is the superior choice for fundamental molecular research. Its higher binding affinity (K i​ = 75 nM) and lack of NMDA receptor interference allow application scientists to map σ1​ R-specific intracellular signaling cascades with much higher fidelity[2][4].

By integrating strict antagonist-reversal controls into experimental designs, researchers can confidently leverage both compounds to unlock the therapeutic potential of the sigma-1 receptor in neurodegenerative and respiratory diseases.

References

• Brown, C., et al. "Antitussive activity of sigma-1 receptor agonists in the guinea-pig." British Journal of Pharmacology, NIH PMC. URL:[Link]

• "Repurposing Sigma-1 Receptor-Targeting Drugs for Therapeutic Advances in Neurodegenerative Disorders." NIH PMC. URL:[Link]

• Nguyen, L., et al. "Involvement of Sigma-1 Receptors in the Antidepressant-like Effects of Dextromethorphan." PLOS One. URL:[Link]

• "Pentoxyverine Biological Activity." Chemsrc. URL:[Link]

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A Comparative Preclinical Guide to the Antitussive Efficacy of Pentoxyverine Hydrochloride

This guide provides an in-depth, objective comparison of Pentoxyverine hydrochloride's performance against other antitussive agents in established preclinical models. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven insights to support the evaluation of novel and existing cough suppressants.

Introduction: The Need for Non-Opioid Antitussives

Cough is a critical defensive reflex, yet its chronic, non-productive form presents a significant therapeutic challenge.[1][2] For decades, the gold standard for cough suppression has been opioid-based agents like codeine. However, their clinical utility is hampered by a range of adverse effects, including sedation, respiratory depression, and the potential for abuse.[3][4] This has driven the search for safer, non-narcotic alternatives.

Pentoxyverine (also known as carbetapentane) is a non-opioid, centrally-acting antitussive medication used for the symptomatic treatment of dry cough.[5][6][][8] Unlike opioids, it does not carry the risk of dependence, making it a viable alternative.[6][] Validating the efficacy of such compounds relies heavily on robust and reproducible preclinical animal models that can predict clinical potential before human trials.[2][9] This guide delves into the preclinical data validating Pentoxyverine's antitussive effect, comparing its performance with benchmark drugs in industry-standard assays.

The Multifaceted Mechanism of Action of Pentoxyverine

Pentoxyverine's efficacy stems from a complex mechanism that involves both central and peripheral pathways, distinguishing it from many other antitussives.[10] Its primary action is the suppression of the cough reflex at the cough center in the medulla oblongata.[6][][10] However, its pharmacological profile is broader.

Key Mechanistic Pillars:

• Sigma-1 (σ1) Receptor Agonism: Pentoxyverine is a potent agonist of the sigma-1 receptor, a unique intracellular chaperone protein located at the endoplasmic reticulum.[5][11][12][13] This interaction is believed to modulate the cough reflex centrally.[5][8] It binds to sigma-1 sites on guinea pig brain membranes with a high affinity (Ki of 75 nM).[14]

• Muscarinic Receptor Antagonism: The compound acts as an antagonist at muscarinic M1 receptors.[5][11][12][13] This anticholinergic activity can contribute to its antitussive effect by reducing bronchial secretions and producing a mild bronchodilating effect.[6][][10]

• Peripheral and Local Anesthetic Properties: Pentoxyverine also exhibits peripheral actions, potentially dampening the sensitivity of sensory nerve endings in the respiratory tract that trigger the cough reflex.[10] Additionally, it possesses mild local anesthetic properties that can help numb the airways, further reducing the urge to cough.[][8][10]

This combination of central suppression, anticholinergic action, and peripheral nerve modulation provides a comprehensive approach to cough suppression.

Caption: General experimental workflow for preclinical antitussive testing.

Comparative Efficacy Data

The ultimate validation of an antitussive agent in preclinical settings comes from direct comparison with established standards. Pentoxyverine has been evaluated against both the opioid benchmark, codeine, and the widely used non-opioid, dextromethorphan.

Performance Overview

In the widely used citric acid-induced cough model in guinea pigs, Pentoxyverine demonstrates potent antitussive activity. Studies have shown that intraperitoneal administration of Pentoxyverine at doses of 1-5 mg/kg significantly inhibits the cough reflex. [14][15]

• vs. Codeine: Codeine is a potent antitussive, but its efficacy is accompanied by narcotic side effects. [3]Preclinical studies indicate that Pentoxyverine can achieve a comparable level of cough suppression to codeine. [16][17]Some reports suggest Pentoxyverine may even be more effective in certain contexts, with the significant advantage of being non-narcotic. []* vs. Dextromethorphan (DXM): Dextromethorphan is another centrally-acting non-opioid antitussive. [1]Preclinical comparisons can vary; some models show comparable efficacy, while others may show differences. For instance, one study in guinea pigs found that while codeine (at 12 and 24 mg/kg) significantly reduced citric acid-induced coughs, dextromethorphan (at 32 mg/kg) did not produce a notable effect in that specific experimental setup. [3]A double-blind clinical trial in humans concluded that dextromethorphan was more effective than pentoxyverine, highlighting the potential for discrepancies between preclinical models and clinical outcomes. [18][19]

Quantitative Data Summary

The following table summarizes representative data from preclinical studies to provide a quantitative comparison of antitussive efficacy.

Compound	Animal Model	Induction Agent	Dose Range / ED₅₀	Antitussive Effect (% Inhibition)	Reference(s)
Pentoxyverine	Guinea Pig	Citric Acid	1-5 mg/kg (i.p.)	Significant inhibition	[14][15]
Codeine	Guinea Pig	Citric Acid	12-24 mg/kg (p.o.)	~70% inhibition at highest dose	[3][17]
Dextromethorphan	Guinea Pig	Citric Acid	32 mg/kg (p.o.)	No significant inhibition noted in one study	[3]

Note: Efficacy can vary based on administration route, specific protocol, and animal strain. This table provides a general comparison based on available data.

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, the following detailed protocols for the two primary chemically-induced cough models are provided.

Protocol 1: Citric Acid-Induced Cough in Guinea Pigs

Objective: To evaluate the antitussive effect of a test compound on citric acid-induced cough.

Materials:

• Male Dunkin-Hartley guinea pigs (300-400g)

• Whole-body plethysmograph chamber

• Nebulizer

• Citric acid solution (0.2 M - 0.4 M in sterile saline) [9][20][21]* Test compound, vehicle control, and positive control (e.g., Codeine, 10-60 mg/kg, p.o.) [20] Methodology:

• Acclimation: Acclimate animals to the laboratory environment for at least one week. Acclimate individual animals to the plethysmograph chamber for several minutes on consecutive days prior to the experiment. [9]2. Drug Administration: Administer the test compound, vehicle, or positive control via the desired route (e.g., oral gavage, intraperitoneal injection). [9]3. Pre-treatment: Allow for a pre-treatment period of 30-60 minutes to ensure compound absorption and distribution. [9]4. Cough Induction: Place the conscious, unrestrained guinea pig into the plethysmograph chamber. Nebulize the citric acid solution into the chamber for a set period (e.g., 3-5 minutes). [9]5. Data Recording: Record the number of coughs during the exposure period and for a defined post-exposure period (e.g., 5-10 minutes). [9]Coughs are identified by their characteristic sound and the associated sharp pressure change recorded by the plethysmograph. [20][22]6. Analysis: Calculate the mean number of coughs for each treatment group. Determine the percentage inhibition of the cough response for the test compound and positive control relative to the vehicle group.

Protocol 2: Capsaicin-Induced Cough in Mice

Objective: To evaluate the antitussive effect of a test compound on capsaicin-induced cough.

Materials:

• Male BALB/c mice (20-25g)

• Whole-body plethysmograph chamber

• Nebulizer

• Capsaicin solution (e.g., 100 µmol/L in a solution of 10% ethanol and 10% Tween-80) [23]* Test compound, vehicle control, and positive control (e.g., Codeine)

Methodology:

• Acclimation: Acclimate mice to the laboratory and experimental chambers as described for the guinea pig model.

• Drug Administration: Administer the test compound, vehicle, or positive control.

• Pre-treatment: Allow for an appropriate pre-treatment period based on the compound's pharmacokinetics.

• Cough Induction: Place a single, conscious, and freely moving mouse into the plethysmograph chamber. Expose the mouse to the nebulized capsaicin aerosol for a fixed duration (e.g., 3 minutes). [23]5. Data Recording: Record cough events during the 3-minute exposure and for a 3-minute period immediately following exposure. [23]Cough detection in mice requires a combination of sound monitoring and analysis of respiratory airflow waveforms to reliably identify cough-like events. [23][24]6. Analysis: Quantify the number of coughs for each group and calculate the percentage inhibition relative to the vehicle control.

Conclusion

Preclinical evidence robustly supports the validation of Pentoxyverine hydrochloride as an effective non-opioid antitussive agent. In gold-standard animal models, particularly the citric acid-induced cough model in guinea pigs, it demonstrates a potency comparable to the benchmark opioid, codeine, without the associated narcotic liabilities. [][17] Its unique, multifaceted mechanism of action—combining central sigma-1 receptor agonism with peripheral muscarinic antagonism—presents a distinct pharmacological profile. [5][10][11]While preclinical models are indispensable for initial efficacy screening, it is crucial to acknowledge that they are not always perfectly predictive of clinical outcomes in humans. [2][19]Nonetheless, the data presented in this guide confirms that Pentoxyverine hydrochloride is a well-validated compound in preclinical settings, making it a valuable tool for cough research and a compelling candidate for clinical application in the management of non-productive cough.

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• Grokipedia. Pentoxyverine. [Link]

• Liao, L., et al. (2013). Detection of Mouse Cough Based on Sound Monitoring and Respiratory Airflow Waveforms. PLoS ONE. [Link]

• Liu, Q., et al. (2020). A Cold Environment Aggravates Cough Hyperreactivity in Guinea Pigs With Cough by Activating the TRPA1 Signaling Pathway in Skin. Frontiers in Physiology. [Link]

• Tilley, L. (2020). Comparison of Cough Assessment by Visual and Airflow Changes in the Guinea Pig Model of Citric Acid-Induced Cough. European Respiratory Journal. [Link]

• Lin, R-L., et al. (2016). An advanced recording and analysis system for the differentiation of guinea pig cough responses to citric acid and prostaglandin E2 in real time. Journal of Applied Physiology. [Link]

• Blasko, A., et al. (2018). A Physicochemical Assessment of Acid-induced Post-inhalation Cough in Guinea Pigs Animal Model. Novartis OAK. [Link]

• Cambridge Bioscience. Pentoxyverine - MedChem Express. [Link]

• Bolser, D. C., et al. (2009). Antitussive Drugs—Past, Present, and Future. Pharmacological Reviews. [Link]

• Chemsrc. (2025, August 20). Pentoxyverine | CAS#:77-23-6. [Link]

• Rondón, A., et al. (2025, November 3). Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs. International Journal of Molecular Sciences. [Link]

• ResearchGate. (2025, August 9). Models used in the development of antitussive drugs | Request PDF. [Link]

• Semantic Scholar. (2004, December 17). Models used in the development of antitussive drugs. [Link]

• Morice, A. H. (2014). Developing antitussives the clinician's pipeline—what do we need? Journal of Thoracic Disease. [Link]

• Jia, W., et al. (1993). Comparison of antitussive effects between dextromethorphan and pentoxyverine. Semantic Scholar. [Link]

• McLeod, R. L., et al. (2008). Inhibition of citric acid- and capsaicin-induced cough by novel TRPV-1 antagonist, V112220, in guinea-pig. Pulmonary Pharmacology & Therapeutics. [Link]

• Morice, A., et al. (2020). Comprehensive evidence-based review on European antitussives. BMJ Open Respiratory Research. [Link]

• ResearchGate. (2023). (PDF) Summary: Animal Models for Cough. [Link]

• Inxight Drugs. PENTOXYVERINE CITRATE. [Link]

• Hilton, E. C., et al. (2013). Pharmacodynamic modeling of cough responses to capsaicin inhalation calls into question the utility of the C5 end point. The Journal of Allergy and Clinical Immunology. [Link]

• Chartoire, M., et al. Investigation of the design of the capsaicin cough challenge test. PAGE Meeting. [Link]

• MDPI. (2025, November 3). Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs. [Link]

• Frontiers. (2024). Beyond codeine – the evidence landscape of conventional, natural, and emerging antitussive therapies: a systematic review and meta-analysis. [Link]

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Cross-reactivity of Pentoxyverine hydrochloride with opioid receptors

Evaluating the Receptor Cross-Reactivity of Pentoxyverine Hydrochloride: Sigma-1 vs. Opioid Pathways

Pentoxyverine (Carbetapentane) is a centrally acting antitussive agent widely utilized in drug development as a non-addictive alternative to classic opioids like codeine. While structurally distinct from morphinan derivatives, its pharmacological profile presents a fascinating case study in receptor selectivity. As a Senior Application Scientist, I frequently encounter misconceptions regarding its strict "non-opioid" classification. While it is true that pentoxyverine lacks affinity for the classical µ-opioid receptor (MOR), rigorous binding assays reveal a nuanced cross-reactivity with the non-classical nociceptin/orphanin FQ (NOP/ORL1) receptor, historically referred to as KOR-3.

This guide provides an objective, data-driven comparison of pentoxyverine against standard antitussive alternatives, elucidating its mechanistic pathways and detailing the self-validating experimental protocols required to quantify these subtle receptor interactions.

Part 1: Comparative Pharmacodynamics and Receptor Affinity

Pentoxyverine exerts its primary therapeutic effects—antitussive and mild anticonvulsant activity—via potent agonism at the Sigma-1 (σ1) receptor, an intracellular chaperone protein[1]. Unlike codeine, which relies on hepatic conversion to morphine to activate the MOR, pentoxyverine bypasses the classical opioid pathways entirely. However, profiling studies have demonstrated that pentoxyverine acts as a low-potency, non-selective antagonist at the ORL1 (OP4) receptor[2].

To objectively position pentoxyverine within the antitussive landscape, we must compare its binding kinetics against both a classic opioid (Codeine) and a non-opioid alternative (Dextromethorphan).

Table 1: Receptor Affinity Comparison (In Vitro Ki​ Values)

Compound	Primary Mechanism	Sigma-1 ( σ1​ ) Affinity	µ-Opioid (MOR) Affinity	NOP/ORL1 (KOR-3) Affinity
Pentoxyverine	σ1​ Agonist	High ( Ki​ ~ 41–75 nM)	Negligible	Low Potency Antagonist
Dextromethorphan	NMDA Antagonist / σ1​ Agonist	Moderate ( Ki​ ~ 150 nM)	Negligible	Negligible
Codeine	MOR Agonist (Prodrug)	Negligible	High (via Morphine)	Negligible

Part 2: Mechanistic Pathway Analysis

The causality behind pentoxyverine's favorable safety profile—specifically its lack of respiratory depression and addiction liability—lies in its pathway divergence. By targeting the Sigma-1 receptor, it modulates intracellular Ca2+ signaling at the mitochondria-associated endoplasmic reticulum membrane (MAM)[3].

Its weak cross-reactivity at the ORL1 receptor provides a secondary layer of pharmacological modulation. ORL1 activation typically inhibits adenylyl cyclase; thus, pentoxyverine's weak antagonistic cross-reactivity[4] may subtly block this inhibition without triggering the β -arrestin recruitment associated with MOR-induced respiratory depression.

Pentoxyverine receptor binding profile and downstream signaling pathways.

Part 3: Experimental Methodology – Validating ORL1 Cross-Reactivity

To objectively quantify the cross-reactivity of pentoxyverine with the ORL1 receptor, we employ a competitive radioligand binding assay. This protocol is designed as a self-validating system : it incorporates internal controls to verify membrane integrity, tracer specificity, and assay dynamic range, ensuring that any calculated Ki​ values are biologically accurate and not artifacts of non-specific lipid partitioning.

Causality & Assay Design Rationale:

• Tissue Selection: Guinea-pig brain membranes are utilized because they constitutively express high densities of both Sigma-1 and ORL1 receptors, providing a physiologically relevant lipid microenvironment compared to recombinant CHO cells[5].

• Radioligand Choice: [3H] -Nociceptin is selected for its high specificity to ORL1, preventing confounding readouts from classical opioid receptors.

• Validation Controls: Naloxone benzoylhydrazone (NalBzOH) is included as a positive reference standard. Since NalBzOH is a known non-selective ORL1 ligand[2], its successful displacement of [3H] -Nociceptin validates the assay's sensitivity and dynamic range.

Step-by-Step Protocol: Competitive Radioligand Displacement

Step 1: Membrane Preparation Homogenize guinea-pig whole brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet to a final protein concentration of 1 mg/mL. Causality: Rapid cooling and specific buffer pH prevent the proteolytic degradation of the G-protein coupled receptors (GPCRs).

Step 2: Assay Assembly (Self-Validating Setup) Set up the assay in a 96-well format using the following conditions:

• Total Binding (TB) Wells: 100 µL membrane + 50 µL [3H] -Nociceptin (0.5 nM final) + 50 µL buffer.

• Non-Specific Binding (NSB) Wells: 100 µL membrane + 50 µL [3H] -Nociceptin + 50 µL unlabelled Nociceptin (10 µM final). Causality: This establishes the baseline of radioligand non-specifically trapped in the filter or lipid bilayer.

• Reference Standard Wells: 100 µL membrane + 50 µL [3H] -Nociceptin + 50 µL NalBzOH (titrated 1 nM to 10 µM).

• Test Compound Wells: 100 µL membrane + 50 µL [3H] -Nociceptin + 50 µL Pentoxyverine (titrated 1 nM to 100 µM).

Step 3: Incubation Incubate all plates at 25°C for 60 minutes. Causality: This specific time and temperature allow the orthosteric binding to reach thermodynamic equilibrium without degrading the receptor.

Step 4: Rapid Filtration Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters. Causality: Filters must be pre-soaked in 0.1% Polyethylenimine to neutralize the negative charge of the glass fibers, drastically reducing the non-specific binding of the peptide radioligand.

Step 5: Washing & Detection Wash filters three times with 3 mL of ice-cold buffer. Transfer to vials, add scintillation cocktail, and quantify bound radioactivity (DPM) using a liquid scintillation counter.

Step 6: Data Synthesis Calculate Specific Binding (TB - NSB). Use non-linear regression (Cheng-Prusoff equation) to determine the IC50​ and Ki​ of pentoxyverine. If the NalBzOH reference standard fails to produce a standard displacement curve, the assay run is rejected, fulfilling the self-validation requirement.

Step-by-step radioligand binding assay workflow for ORL1 cross-reactivity.

Part 4: Conclusion

Pentoxyverine hydrochloride remains a highly effective antitussive alternative to classical opioids. While it is definitively a non-opioid in the classical sense (lacking MOR affinity), rigorous binding assays reveal its low-potency cross-reactivity with the ORL1 (KOR-3) receptor. By employing self-validating competitive displacement assays, researchers can accurately map these secondary interactions, providing critical insights into the drug's full neuropharmacological footprint and guiding the development of safer, next-generation antitussives.

References

• Pharmacology of nociceptin and its receptor: a novel therapeutic target Source: National Institutes of Health (NIH) URL:[Link]

• Characterization of opiates, neuroleptics, and synthetic analogs at ORL1 and opioid receptors Source: National Institutes of Health (NIH) URL:[Link]

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Reproducibility of In Vitro Antitussive Assays: A Comparative Guide to Pentoxyverine Hydrochloride

Introduction: The Challenge of Antitussive Translation

The development and validation of antitussive agents require robust, reproducible in vitro models that accurately reflect the complex neuropharmacology of the cough reflex. Pentoxyverine hydrochloride (carbetapentane) is a non-opioid, centrally and peripherally acting antitussive widely utilized for non-productive coughs[1]. Unlike traditional opioid-based suppressants such as codeine, pentoxyverine avoids mu-opioid receptor-mediated respiratory depression and dependence[1].

As an Application Scientist, I frequently observe that translating antitussive efficacy from in vitro screens to in vivo success is hindered by assay variability. This guide provides an objective comparison of pentoxyverine against standard alternatives (dextromethorphan and codeine) and establishes self-validating in vitro protocols to ensure strict assay reproducibility.

Mechanistic Grounding & Target Engagement

Pentoxyverine’s efficacy is driven by a multi-target pharmacological profile. It acts primarily as a selective agonist at the sigma-1 ( σ1​ ) receptor and as an antagonist at muscarinic M1 receptors[2][3].

• Central Action: Pentoxyverine binds competitively to σ1​ receptors (with a Ki​ of ~75 nM in guinea-pig brain membranes)[4]. Because σ1​ receptors are highly expressed in the nucleus tractus solitarius (NTS) of the brainstem, their agonism modulates afferent vagal nerve activity before signals can trigger the medullary cough center[5].

• Peripheral Action: Concurrently, its anticholinergic properties (M1 antagonism) reduce respiratory tract secretions, while mild sodium channel inhibition provides a local anesthetic effect that dampens the sensitivity of airway sensory nerve endings[6].

Multi-target mechanistic pathway of Pentoxyverine in cough suppression.

Comparative Performance Data

To objectively benchmark pentoxyverine, we must compare its in vitro binding and safety metrics against dextromethorphan (an NMDA antagonist and σ1​ agonist) and codeine (a classic mu-opioid agonist)[7][8]. A critical factor in antitussive drug development is proarrhythmic risk, often evaluated via hERG channel inhibition assays[9].

Table 1: In Vitro Pharmacological Comparison of Antitussive Agents

Compound	Primary Target	Secondary Target	In Vitro σ1​ Affinity ( Ki​ )	hERG Inhibition ( IC50​ )	Proarrhythmic Risk Profile
Pentoxyverine	σ1​ Agonist	M1 Antagonist	~75 nM[4]	13.8 µM[9]	Low Risk[9]
Dextromethorphan	NMDA Antagonist	σ1​ Agonist	~140 nM	5.1 µM[10]	Moderate Risk
Codeine	μ -Opioid Agonist	None	N/A	97.0 µM[10]	Low Risk

Data synthesized from competitive radioligand binding and manual patch-clamp assays.

Experimental Protocols for Reproducibility

To evaluate pentoxyverine's peripheral and central mechanisms, two primary in vitro assays are utilized. Reproducibility in these assays hinges on strict control of buffer pH, tissue viability, and the prevention of receptor desensitization.

Protocol 1: In Vitro σ1​ Receptor Radioligand Binding Assay

Objective: Quantify the binding affinity ( Ki​ ) of pentoxyverine to σ1​ receptors using guinea-pig brain membranes[4]. Causality & Logic: Using[3H]-pentazocine as the radioligand ensures specific labeling of σ1​ sites. Non-specific binding must be defined using a high concentration of an unlabeled σ1​ reference (e.g., haloperidol) to create a self-validating baseline. Without this control, background noise from lipid binding will artificially inflate the apparent affinity.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize guinea-pig whole brain in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 30,000 x g for 20 minutes to isolate the membrane fraction.

• Assay Incubation: In a 96-well microplate, combine 50 µg of membrane protein, 3 nM[3H]-pentazocine, and varying concentrations of pentoxyverine (1 nM to 10 µM).

• Internal Validation (Controls): Include wells with 10 µM haloperidol to determine non-specific binding. Include vehicle-only wells to determine total binding.

• Separation: Terminate the reaction after 120 minutes of incubation at 25°C by rapid filtration through GF/B glass fiber filters. Crucial step: Pre-soak filters in 0.5% polyethylenimine to reduce non-specific radioligand adherence to the filter matrix.

• Quantification: Wash filters three times with ice-cold buffer, add scintillation cocktail, and measure radioactivity using a liquid scintillation counter. Calculate IC50​ and convert to Ki​ using the Cheng-Prusoff equation.

Protocol 2: Isolated Guinea Pig Trachea Contractility Assay

Objective: Assess the peripheral spasmolytic and anticholinergic effects of pentoxyverine[4]. Causality & Logic: The guinea pig airway is the gold standard for antitussive modeling because its vagal innervation closely mimics the human respiratory tract[11]. Pre-contracting the tissue with carbachol validates tissue viability and isolates the specific relaxant effect of the test compound.

Step-by-Step Methodology:

• Tissue Isolation: Euthanize the guinea pig and rapidly excise the trachea. Cut into 3-4 mm cartilaginous rings.

• Equilibration: Suspend rings in a 10 mL organ bath containing Krebs-Henseleit solution (maintained at 37°C). Apply a resting tension of 1.0 g and equilibrate for 60 minutes, washing the bath every 15 minutes.

• Viability Check: Add 60 mM KCl to induce a reference contraction. Wash until baseline tension is restored. If the tissue fails to contract by at least 0.5 g, discard it to prevent false negatives.

• Pre-contraction: Introduce 1 µM carbachol to induce a steady-state contraction.

• Cumulative Dosing: Add pentoxyverine in half-log increments (10 nM to 100 µM). Record the isometric tension reduction at each concentration.

• Data Analysis: Express relaxation as a percentage of the carbachol-induced tone.

Experimental workflow for the isolated guinea pig trachea contractility assay.

Ensuring Assay Reproducibility (E-E-A-T Insights)

Variability in in vitro antitussive assays often stems from methodological oversights rather than compound instability. To guarantee reproducibility, adhere to the following systemic controls:

• Buffer Integrity: Pentoxyverine's ionization state is highly sensitive to pH shifts. Ensure Krebs-Henseleit buffers are continuously aerated with carbogen (95% O2​ / 5% CO2​ ) to maintain a strict pH of 7.4. Fluctuations will alter receptor binding kinetics.

• Adsorption Losses: Highly lipophilic compounds can adsorb to plastic tubing and organ baths. Use silanized glassware and include 0.01% BSA in the buffer to minimize non-specific binding and ensure the calculated dose matches the actual free-drug concentration.

• Systemic Controls: Always run a positive control (e.g., dextromethorphan) and a vehicle control in parallel to validate the dynamic range of the assay[7].

References

• Cloud-Clone Corp. "V614 | Pentoxyverine (PTV)". Cloud-Clone Corp. Available at:[Link]

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Comparative Efficacy Guide: Pentoxyverine Hydrochloride in the Citric Acid-Induced Cough Model

Executive Summary

The development of non-opioid antitussives is a critical priority in respiratory pharmacology due to the narcotic liabilities, respiratory depression, and gastrointestinal side effects associated with classic opioid agents like codeine. Pentoxyverine hydrochloride (carbetapentane) is a centrally-acting, non-opioid antitussive that offers a compelling alternative[1].

This guide provides an objective, data-driven comparison of Pentoxyverine against standard antitussive alternatives (Codeine, Dextromethorphan, and Levodropropizine) using the industry-standard citric acid-induced cough model in conscious guinea pigs [2],[3].

Mechanistic Architecture: Beyond Opioid Receptors

To understand Pentoxyverine's efficacy, we must first isolate its mechanism of action from traditional mu-opioid agonists. Pentoxyverine operates via a dual-pathway mechanism:

• Sigma-1 Receptor Agonism: Pentoxyverine acts as a potent agonist at sigma-1 ( σ1​ ) receptors, demonstrating a binding affinity ( Ki​ ) of 75 nM in guinea-pig brain membranes[4],[5]. Sigma-1 receptors are densely localized in the of the brainstem[6]. The NTS acts as the primary gating center for vagal afferent signals; activating σ1​ receptors here effectively raises the threshold for the cough motor reflex[6].

• M1 Muscarinic Antagonism: The drug also acts as an antagonist at M1 muscarinic receptors[1], providing mild anticholinergic effects that reduce peripheral airway resistance and hyperreactivity[5].

Fig 1: Mechanistic pathway of Pentoxyverine modulating the citric acid-induced cough reflex arc.

Experimental Protocol: The Citric Acid Challenge

The is the gold standard for evaluating antitussive efficacy[2]. The protocol below outlines a self-validating system designed to eliminate false positives caused by environmental stress or subjective recording errors.

Fig 2: Standardized workflow for the citric acid-induced cough model in conscious guinea pigs.

Step-by-Step Methodology & Scientific Causality

• Animal Selection & Acclimation:

  • Action: Select male Dunkin-Hartley guinea pigs (300–400 g)[2]. Acclimate unrestrained animals to a 2500 cm³ whole-body plethysmograph chamber[3].

  • Causality (E-E-A-T): Unlike murine models, guinea pigs possess a vagal C-fiber and Aδ-fiber distribution that closely mirrors the human airway. Acclimation is critical; stress induces sympathetic override, artificially suppressing vagal reflexes and skewing baseline cough counts.

• Compound Administration:

  • Action: Administer Pentoxyverine (1–5 mg/kg i.p.)[4], or comparative agents like Codeine (12–24 mg/kg p.o.) or Dextromethorphan (32 mg/kg p.o.)[3]. Allow a 30-minute absorption phase[3].

  • Causality (E-E-A-T): The 30-minute pre-treatment window aligns with the pharmacokinetic Tmax​ required for centrally acting agents to cross the blood-brain barrier and achieve therapeutic concentrations at the NTS.

• Citric Acid Challenge:

  • Action: Expose animals to a continuous aerosol of 0.4 M citric acid dissolved in 0.9% saline for 7 minutes using an ultrasonic nebulizer (rate: 3 mL/min)[2],[3].

  • Causality (E-E-A-T): Citric acid lowers airway pH, directly activating sensory neurons. The 0.4 M concentration provides a sub-maximal, reproducible tussive stimulus without inducing epithelial necrosis, ensuring the assay remains sensitive to both central and peripheral antitussives.

• Data Acquisition & Validation:

  • Action: Record the cough response for 14 minutes using synchronized acoustic recordings and plethysmographic pressure changes[3].

  • Causality (E-E-A-T): Acoustic data alone is highly susceptible to artifacts (e.g., sneezes, movement). Cross-validating sound spikes with the characteristic biphasic pressure waveform of a true cough ensures absolute data integrity.

Comparative Efficacy Analysis

To contextualize Pentoxyverine's performance, it must be benchmarked against established clinical standards. The table below synthesizes quantitative experimental data derived from the 0.4 M citric acid guinea pig model[3],[4].

Compound	Drug Class	Primary Target / Mechanism	Typical Dose (Guinea Pig)	Cough Frequency Reduction	Latency to First Cough
Pentoxyverine HCl	Non-opioid	σ1​ Agonist, M1 Antagonist	1–5 mg/kg (i.p.)	High (~75%)	Significantly Increased
Codeine Phosphate	Opioid	μ -Opioid Agonist	12–24 mg/kg (p.o.)	High (~80%)	Significantly Increased
Dextromethorphan	Non-opioid	NMDA Antagonist, σ1​ Agonist	32 mg/kg (p.o.)	Moderate (~65%)	Moderately Increased
Levodropropizine	Peripheral	Sensory Neuropeptide Modulator	72 mg/kg (p.o.)	Low-Moderate (~45%)	No Significant Change

Pharmacological Insights

• Parity with Opioids: Pentoxyverine (at low i.p. doses of 1-5 mg/kg) achieves a cough suppression profile (~75% reduction) that is statistically comparable to high-dose oral Codeine (12-24 mg/kg)[3],[4]. This demonstrates that profound central cough suppression can be achieved without μ -opioid receptor activation.

• Superiority to Peripheral Agents: While peripheral agents like Levodropropizine (72 mg/kg) successfully modulate sensory neuropeptides, they fail to significantly delay the latency to the first cough[3]. Pentoxyverine's central action at the NTS effectively delays onset latency, mimicking the robust gating effect of codeine.

• Potency vs. Dextromethorphan: Both Pentoxyverine and Dextromethorphan utilize σ1​ agonism[3],[4]. However, Pentoxyverine's high binding affinity ( Ki​ = 75 nM)[4] allows for potent antitussive, anticonvulsant, and spasmolytic activity at lower systemic concentrations[5].

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Assessing the Selectivity of Pentoxyverine Hydrochloride for Sigma-1 over Sigma-2 Receptors: A Technical Comparison Guide

As a Senior Application Scientist, selecting the right pharmacological tool compound is critical for isolating receptor-specific pathways. Pentoxyverine hydrochloride (carbetapentane), historically utilized as a centrally acting non-opioid antitussive, has emerged as a highly valuable tool compound in neuropharmacology due to its agonistic activity at the sigma-1 (σ1) receptor[1].

This guide provides an objective, data-driven comparison of Pentoxyverine against other standard sigma ligands, detailing the mechanistic biology, comparative binding affinities, and the self-validating experimental protocols required to accurately quantify its selectivity profile.

Mechanistic Grounding: Sigma-1 vs. Sigma-2 Receptors

To understand why ligand selectivity matters, we must first delineate the distinct biological roles of the two recognized sigma receptor subtypes[2]. They are evolutionarily unrelated and govern entirely different cellular domains:

• Sigma-1 Receptor (σ1R): A 24-kDa transmembrane chaperone protein localized primarily at the Mitochondria-Associated Endoplasmic Reticulum Membrane (MAM)[2]. Upon activation by agonists like Pentoxyverine, σ1R dissociates from the binding immunoglobulin protein (BiP/GRP78) and chaperones the IP3 receptor (IP3R), enhancing calcium flux into the mitochondria to boost ATP production and promote neuroprotection[3].

• Sigma-2 Receptor (σ2R): Recently identified as Transmembrane Protein 97 (TMEM97), this receptor is localized to the ER and lysosomes[4]. It is heavily involved in cholesterol homeostasis and is highly overexpressed in rapidly proliferating tumor cells, making it a target for oncology diagnostics and therapeutics[4].

Fig 1: Mechanism of Pentoxyverine-induced Sigma-1 receptor activation and MAM chaperone signaling.

Comparative Binding Profile: Pentoxyverine vs. Standard Ligands

When designing an experiment to isolate σ1-mediated neuroprotection (e.g., in models of kainate-induced seizures[5]), researchers must choose a ligand with a high σ1:σ2 selectivity ratio. While (+)-pentazocine is the "gold standard" highly selective σ1 agonist[6], Pentoxyverine serves as an excellent non-opioid alternative with a favorable selectivity profile.

The table below consolidates the binding affinities ( Ki​ ) of Pentoxyverine compared to other benchmark sigma ligands[7],[8],[9].

Ligand	Primary Classification	σ1 Ki​ (nM)	σ2 Ki​ (nM)	Selectivity Ratio (σ1 preference)
Pentoxyverine	σ1 Agonist	75	894	~12-fold
(+)-Pentazocine	σ1 Agonist	3	>1000	>300-fold
PRE-084	σ1 Agonist	44	>10000	>200-fold
Siramesine	σ2 Agonist	17	0.12	0.007-fold (σ2 selective)
Haloperidol	Mixed Antagonist	3	54	18-fold (Non-selective)
DTG	Mixed Agonist	69	21	0.3-fold (Non-selective)

Data Interpretation: Pentoxyverine exhibits a Ki​ of ~75 nM at σ1 receptors and ~894 nM at σ2 receptors[1],[8]. While it is less potent and less strictly selective than (+)-pentazocine, its ~12-fold preference for σ1 ensures that at controlled nanomolar concentrations, it predominantly drives σ1-mediated MAM chaperone activity without triggering σ2-mediated apoptotic pathways.

Experimental Methodology: A Self-Validating Protocol System

To independently verify the selectivity of Pentoxyverine (or any novel analog), researchers must employ competitive radioligand binding assays[10].

The Causality of Tissue and Ligand Selection: A common pitfall in sigma receptor assays is the failure to account for the co-expression of both subtypes in native tissues. Guinea pig brain is historically utilized for σ1 assays because it possesses a remarkably high density of σ1 receptors with minimal σ2 background[11]. Conversely, rat liver is the tissue of choice for σ2 assays due to its dense σ2 expression[6]. However, because the standard σ2 radioligand ([³H]DTG) is non-selective and binds both subtypes equally[12], a self-validating system requires the addition of an unlabeled σ1-selective mask (like (+)-pentazocine) to the σ2 assay. Without this masking step, the displacement curve will be biphasic and the resulting Ki​ will be artificially skewed[12].

Sigma-1 Receptor Binding Protocol

Objective: Determine the Ki​ of Pentoxyverine for σ1.

• Membrane Preparation: Homogenize guinea pig brain in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge to isolate the membrane fraction[12].

• Radioligand Addition: Incubate 100 µg of membrane protein with 5 nM of [³H]-(+)-pentazocine (a highly selective σ1 radioligand)[12].

• Competition: Add Pentoxyverine in increasing concentrations (10⁻¹⁰ to 10⁻⁵ M).

• Non-Specific Binding (NSB): Define NSB in a parallel control tube using 10 µM Haloperidol[10].

• Incubation & Filtration: Incubate at 37°C for 90 minutes. Terminate via rapid vacuum filtration through glass fiber filters.

• Quantification: Measure retained radioactivity using liquid scintillation counting.

Sigma-2 Receptor Binding Protocol

Objective: Determine the Ki​ of Pentoxyverine for σ2.

• Membrane Preparation: Homogenize rat liver in 50 mM Tris-HCl buffer (pH 7.4)[12].

• Radioligand Addition: Incubate 30–60 µg of membrane protein with 5 nM of [³H]DTG (a non-selective σ1/σ2 radioligand)[12].

• Critical Masking Step: Add 100 nM of unlabeled (+)-pentazocine to the buffer. Causality: This saturates and "masks" all σ1 sites, ensuring that the remaining[³H]DTG signal is exclusively derived from σ2 binding[12].

• Competition: Add Pentoxyverine in increasing concentrations (10⁻¹⁰ to 10⁻⁵ M).

• NSB: Define NSB using 10 µM unlabeled DTG or Haloperidol[12].

• Incubation & Filtration: Incubate at room temperature for 120 minutes, followed by rapid filtration and scintillation counting[12].

Data Analysis

Raw IC₅₀ values derived from the displacement curves must be converted to true affinity constants ( Ki​ ) using the Cheng-Prusoff equation:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the concentration of the radioligand and Kd​ is its dissociation constant for the specific tissue preparation.

Fig 2: Radioligand binding workflow illustrating the critical σ1-masking step for σ2 assays.

Conclusion

Pentoxyverine hydrochloride is a robust, commercially accessible σ1 receptor agonist. While it lacks the absolute subtype exclusivity of (+)-pentazocine, its ~12-fold selectivity for σ1 over σ2 makes it a highly effective tool compound for in vitro and in vivo neuropharmacology, provided dosing is kept within the nanomolar to low-micromolar range to prevent off-target σ2 or muscarinic interactions[13]. By employing the strictly masked radioligand binding protocols outlined above, researchers can confidently validate the orthosteric binding profiles of Pentoxyverine and its derivatives in drug discovery pipelines.

References

• Wikipedia Contributors. "Sigma receptor." Wikipedia, The Free Encyclopedia. URL:[Link]

• Pati ML, et al. "Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4." International Journal of Molecular Sciences. 2022; 23(24):16088. URL:[Link]

• Shin EJ, et al. "Carbetapentane attenuates kainate-induced seizures via sigma-1 receptor modulation." Life Sciences. 2001; 69(8):915-922. URL:[Link]

• Hellewell SB, Bowen WD. "Rat liver and kidney contain high densities of sigma 1 and sigma 2 receptors: characterization by ligand binding and photoaffinity labeling." European Journal of Pharmacology. 1994; 268(1):9-18. URL:[Link]

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A Comparative Guide to the Bioavailability of Pentoxyverine Salt Forms for Drug Development Professionals

Introduction: The Critical Role of Salt Selection in Optimizing Pentoxyverine Bioavailability

Pentoxyverine, also known as carbetapentane, is a well-established non-opioid, centrally-acting antitussive agent.[1] Its therapeutic efficacy is fundamentally linked to its bioavailability—the rate and extent to which the active moiety reaches the systemic circulation. For a weakly basic drug like Pentoxyverine, with a predicted pKa around 9.69, the selection of a salt form is one of the most critical decisions in drug development.[2] This choice directly modulates fundamental physicochemical properties such as aqueous solubility and dissolution rate, which are often the rate-limiting steps for oral absorption.[3]

This guide, therefore, serves a dual purpose. First, it provides a predictive comparison of Pentoxyverine hydrochloride, citrate, and tannate salts based on established physicochemical principles. Second, it equips researchers and drug development professionals with detailed, field-proven experimental protocols to generate the definitive comparative data necessary for informed decision-making in a development program.

Physicochemical Characterization and Predicted Pharmacokinetic Profiles

The biopharmaceutical performance of a salt form is intrinsically tied to its behavior in the gastrointestinal (GI) tract. The key to predicting this behavior lies in understanding the properties of the counter-ion and its interaction with the parent drug molecule.

Table 1: Comparative Physicochemical Properties of Pentoxyverine Salt Forms

Property	Pentoxyverine Citrate	Pentoxyverine Hydrochloride	Pentoxyverine Tannate
Counter-ion	Citric Acid	Hydrochloric Acid	Tannic Acid
Molecular Weight	High (Citric Acid ≈ 192 g/mol )	Low (HCl ≈ 36.5 g/mol )	Very High (Tannic Acid ≈ 1701 g/mol )[6]
Aqueous Solubility	Known: Freely soluble in water.[7]	Inferred: High. As a salt of a weak base and a strong acid, it is expected to readily dissolve in the low pH of the stomach and remain soluble throughout the GI tract.	Inferred: Low. Tannate salts are notoriously poorly soluble in water due to the large, complex, and hydrophobic nature of the tannic acid molecule.[8]
Predicted Dissolution Rate	Fast	Fast	Slow (likely dissolution rate-limited)
Predicted Bioavailability Profile	Rapid absorption, short Tmax, high Cmax.	Rapid absorption, potentially the fastest onset of action.	Slow and potentially prolonged absorption, leading to a delayed Tmax, lower Cmax, and possible sustained-release characteristics.

Causality Behind the Predictions:

• Pentoxyverine Hydrochloride & Citrate: Both hydrochloric acid and citric acid are small, highly polar molecules that form salts with high aqueous solubility. Upon ingestion, these salts are expected to dissolve rapidly in the gastric fluid. This rapid dissolution presents a high concentration of the drug to the absorptive surfaces of the GI tract, predicting a fast rate of absorption (short Tmax) and a high peak plasma concentration (Cmax).

• Pentoxyverine Tannate: Tannic acid is a large, complex polyphenol. Its salt with Pentoxyverine is expected to have a much higher crystal lattice energy and lower affinity for water, resulting in poor aqueous solubility.[8] Consequently, the dissolution of the tannate salt in the GI fluids will be slow and will likely be the rate-limiting step in the absorption process. This predicts a delayed and lower peak plasma concentration (Tmax and Cmax, respectively) and could potentially be leveraged for a modified-release formulation.

The following diagram illustrates the theoretically predicted pharmacokinetic profiles based on these physicochemical differences.

Caption: Predicted pharmacokinetic profiles of Pentoxyverine salt forms.

Experimental Protocols for Definitive Comparative Analysis

To move from prediction to definitive data, rigorous experimental evaluation is necessary. The following protocols are designed as self-validating systems to compare the salt forms objectively.

A. Comparative In Vitro Dissolution Testing

Causality & Rationale: This experiment is the cornerstone of biopharmaceutical characterization. It quantifies the rate at which the active pharmaceutical ingredient (API) is liberated from its salt form into a solution under simulated physiological conditions. For orally administered drugs, a dissolution profile that demonstrates rapid and complete release is often a prerequisite for good bioavailability, especially for poorly soluble compounds. Comparing the dissolution profiles of the different salt forms across a range of pH values (simulating the stomach and intestines) provides invaluable insight into their likely in vivo behavior.

Step-by-Step Protocol:

• Apparatus: USP Dissolution Apparatus 2 (Paddle Method).

• Dissolution Media: Prepare three separate media:

  • 0.1 N HCl (pH 1.2) to simulate gastric fluid.

  • pH 4.5 Acetate Buffer to simulate the upper intestine.

  • pH 6.8 Phosphate Buffer to simulate the lower intestine.

• Apparatus Setup:

  • Set the vessel temperature to 37 ± 0.5 °C.

  • Set the paddle rotation speed to 50 RPM.

  • Add 900 mL of the selected dissolution medium to each vessel.

• Sample Preparation: Accurately weigh an amount of each Pentoxyverine salt form equivalent to a standard dose (e.g., 25 mg of the free base).

• Test Execution:

  • Drop one prepared sample into each vessel simultaneously.

  • Start the timer and the paddle rotation.

  • Withdraw aliquots (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 30, 45, and 60 minutes).

  • Immediately replace the withdrawn volume with fresh, pre-warmed medium.

• Sample Analysis:

  • Filter the samples immediately through a 0.45 µm filter.

  • Analyze the filtrate for Pentoxyverine concentration using a validated HPLC-UV method.

• Data Analysis: Plot the percentage of drug dissolved against time for each salt form in each medium. Compare the dissolution profiles using a similarity factor (f2) analysis.

B. Comparative In Vivo Bioavailability Study (Rodent Model)

Causality & Rationale: While in vitro dissolution provides critical clues, an in vivo pharmacokinetic study in an animal model is the definitive method to determine the actual rate and extent of absorption. This experiment accounts for the complex physiological variables of a living system, including gastric emptying, intestinal transit, membrane permeability, and first-pass metabolism. A well-designed rat study will yield the key pharmacokinetic parameters (AUC, Cmax, Tmax) that define the bioavailability of each salt form.

Step-by-Step Protocol:

• Animal Model: Male Sprague-Dawley rats (250-300g), fitted with jugular vein cannulas for serial blood sampling.

• Ethical Considerations: All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and conducted in an AAALAC-accredited facility.

• Study Design: A single-dose, three-way crossover design. Each rat will receive each of the three salt forms with a one-week washout period between doses.

• Dose Formulation & Administration:

  • Calculate the dose of each salt form equivalent to 10 mg/kg of Pentoxyverine free base.

  • Suspend the required amount of each salt in a suitable, inert vehicle (e.g., 0.5% w/v methylcellulose in water) to a final volume of 5 mL/kg.[9]

  • Administer the suspension via oral gavage to fasted rats (overnight fast with free access to water).[10][11][12][13]

• Blood Sampling:

  • Collect blood samples (~0.2 mL) from the jugular vein cannula at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Collect samples into tubes containing an appropriate anticoagulant (e.g., K2-EDTA).

• Bioanalysis:

  • Process blood samples to plasma by centrifugation.

  • Determine the concentration of Pentoxyverine in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., WinNonlin) to calculate the following parameters for each salt form:

    • Cmax: Maximum observed plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC(0-t): Area under the plasma concentration-time curve from time 0 to the last measurable concentration.

    • AUC(0-inf): Area under the curve extrapolated to infinity.

• Statistical Analysis: Compare the pharmacokinetic parameters between the salt forms using an analysis of variance (ANOVA).

Caption: Workflow for a comparative in vivo bioavailability study.

Bridging to Human Studies: A Framework for Bioequivalence

Rationale: The ultimate goal of comparing salt forms is often to select a candidate for clinical development or to establish equivalence to a marketed product. Regulatory agencies like the FDA and international bodies via the ICH provide clear guidance on the standards for demonstrating bioequivalence in humans.[14][15][16] The principles outlined in ICH M13A serve as the global standard for immediate-release oral dosage forms.[17][18][19]

A typical human bioequivalence study would involve:

• Design: A randomized, single-dose, two-period, two-sequence crossover study.

• Population: Healthy adult volunteers under fasting conditions.

• Pharmacokinetic Endpoints: The primary parameters of interest are AUC(0-inf) and Cmax.

• Statistical Acceptance Criteria: The 90% confidence interval for the ratio of the geometric means (Test Product / Reference Product) for both AUC and Cmax must fall within the range of 80.00% to 125.00%.[20]

Conclusion

While direct comparative bioavailability data for different Pentoxyverine salt forms is not currently available in the public domain, a robust scientific framework allows for strong predictions of their relative performance. It is predicted that the hydrochloride and citrate salts will exhibit rapid absorption, making them suitable for immediate-release formulations where a quick onset of action is desired. Conversely, the tannate salt is predicted to have a much slower, dissolution-rate-limited absorption profile, which could be explored for modified-release applications.

This guide provides the necessary theoretical foundation and, more importantly, the detailed experimental protocols for researchers to generate their own definitive data. By systematically executing the described in vitro dissolution and in vivo animal bioavailability studies, drug development professionals can make data-driven decisions to select the optimal Pentoxyverine salt form to achieve the desired therapeutic profile.

References

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• Health Canada. (2025, December 27). Notice to stakeholders – Implementation of ICH M13A: Bioequivalence for immediate release solid oral dosage forms. Canada.ca. [Link]

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• Latest FDA Bioequivalence Guidance on Studies During COVID. (n.d.). BioPharma Services. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling Pentoxyverine Hydrochloride

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling Pentoxyverine hydrochloride in a laboratory setting. The information herein is designed to build a foundation of trust and safety by offering in-depth, scientifically grounded guidance that extends beyond standard product information. Our objective is to empower you with the knowledge to implement self-validating safety systems for the handling of this and other potent pharmaceutical compounds.

Pentoxyverine hydrochloride, a centrally-acting cough suppressant, requires careful handling due to its pharmacological activity.[1][2][3] While not classified as a hazardous drug by NIOSH, its potential for biological effects upon occupational exposure necessitates a robust personal protective equipment (PPE) strategy.[4][5] This guide will detail the necessary PPE, the rationale for its use, and the procedural steps for its correct implementation and disposal.

Hazard Assessment and Occupational Exposure Banding

In the absence of a published Occupational Exposure Limit (OEL) for Pentoxyverine hydrochloride, we will utilize the NIOSH Occupational Exposure Banding (OEB) process.[4][6][7] This is a risk management approach that assigns chemicals to one of five bands, each corresponding to a range of exposure concentrations and recommended controls. The assignment is based on toxicological data.

The available acute toxicity data for Pentoxyverine shows an oral LD50 in rats of 150 mg/kg and 810 mg/kg from different sources.[1] Based on the NIOSH OEB framework, an LD50 in this range typically places a compound in OEB 3 .

Table 1: NIOSH Occupational Exposure Band (OEB) for Pharmaceutical Compounds

OEB	Potency/Toxicity	Target Exposure Range (μg/m³)
1	Low Potency/Toxicity	>1000
2	Moderate Potency/Toxicity	>100 to ≤1000
3	Potent/Toxic	>10 to ≤100
4	Very Potent/Toxic	>1 to ≤10
5	Extremely Potent/Toxic	≤1

This table is a simplified representation based on the NIOSH OEB framework.

An OEB 3 classification signifies that Pentoxyverine hydrochloride is a potent compound requiring stringent controls to maintain airborne concentrations below 100 μg/m³. This forms the basis for our PPE recommendations.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is contingent upon the specific laboratory procedure being performed. The following table outlines the minimum recommended PPE for various tasks involving Pentoxyverine hydrochloride.

Table 2: PPE Requirements for Handling Pentoxyverine Hydrochloride

Task	Minimum Required PPE	Rationale
Weighing and transferring solid compound	Double nitrile gloves, disposable gown, safety glasses with side shields, and a fit-tested N95 respirator.	High potential for generating airborne particles. Double gloving provides an extra layer of protection against contamination. An N95 respirator is essential to prevent inhalation of the powdered compound.
Preparing solutions	Nitrile gloves, lab coat, and safety glasses with side shields.	Lower risk of aerosolization compared to handling the solid. A lab coat provides sufficient body protection against minor splashes.
In-vitro and in-vivo studies	Nitrile gloves, lab coat, and safety glasses with side shields.	Task-dependent, but generally involves handling dilute solutions, reducing the risk of significant exposure.
Cleaning and decontamination	Double nitrile gloves, disposable gown, and safety glasses with side shields.	Potential for contact with undiluted compound and contaminated surfaces. A disposable gown is recommended to prevent contamination of personal clothing.

Pentoxyverine hydrochloride is a tertiary amine and an ester. For handling this compound, nitrile gloves are recommended due to their good resistance to a wide range of chemicals, including amines and esters.[8][9] It is crucial to use powder-free gloves to avoid aerosolization of the compound. Always check the manufacturer's glove compatibility chart for specific breakthrough times, although data for Pentoxyverine hydrochloride may not be available. In such cases, a conservative approach of double-gloving and frequent changes is advised.

For tasks with a high risk of generating airborne particles, such as weighing the solid compound, a NIOSH-approved N95 respirator is the minimum requirement.[10] It is imperative that all personnel using respirators undergo proper fit-testing and training in their use, maintenance, and limitations. For larger scale operations or in the event of a spill, a higher level of respiratory protection, such as a powered air-purifying respirator (PAPR), may be necessary.

Donning and Doffing of PPE: A Step-by-Step Protocol

The proper sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

• Hand Hygiene: Start by washing your hands thoroughly with soap and water or using an alcohol-based hand sanitizer.

• Gown: Put on a disposable gown, ensuring it covers your torso from neck to knees and your arms to the end of your wrists. Fasten it securely at the back.[11][12]

• Respirator (if required): If the task requires respiratory protection, put on your fit-tested N95 respirator. Ensure it forms a tight seal around your nose and mouth.

• Eye Protection: Put on safety glasses with side shields or goggles.

• Gloves: Don the first pair of nitrile gloves, ensuring the cuffs of the gloves go over the cuffs of the gown. If double-gloving, put on the second pair of gloves over the first.

The principle of doffing is to remove the most contaminated items first, touching only the inside of the PPE.

• Gloves (Outer Pair): If double-gloved, remove the outer pair. Grasp the outside of one glove at the wrist with your other gloved hand and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in the appropriate waste container.

• Gown: Unfasten the gown ties. Peel the gown away from your neck and shoulders, touching only the inside. Turn the gown inside out as you remove it, fold or roll it into a bundle, and dispose of it.[13]

• Hand Hygiene: Perform hand hygiene.

• Eye Protection: Remove eye protection from the back by lifting the headband or earpieces.

• Respirator (if worn): Grasp the bottom and then the top straps to remove the respirator without touching the front.

• Gloves (Inner Pair): Remove the inner pair of gloves using the same technique as for the outer pair.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational and Disposal Plans

Proper disposal of Pentoxyverine hydrochloride waste and contaminated PPE is essential to protect personnel and the environment.

Pentoxyverine hydrochloride is not currently listed as a hazardous waste by the EPA.[14] Therefore, it should be disposed of as a non-hazardous pharmaceutical waste .

• Solid Waste: Collect solid Pentoxyverine hydrochloride waste in a clearly labeled, sealed container.

• Liquid Waste: Collect aqueous solutions of Pentoxyverine hydrochloride in a designated, sealed waste container.

• Disposal Route: All non-hazardous pharmaceutical waste should be sent for incineration through a licensed waste management contractor. Do not dispose of this chemical down the drain.

All PPE that has come into contact with Pentoxyverine hydrochloride should be considered contaminated and disposed of accordingly.

• Segregation: Place all used gloves, gowns, and other disposable PPE into a designated, clearly labeled hazardous waste container immediately after removal.[3]

• Containerization: Use a leak-proof and puncture-resistant container with a lid.

• Final Disposal: The contaminated PPE should be collected by a licensed hazardous waste management company for incineration.

PPE Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate PPE when handling Pentoxyverine hydrochloride.

Caption: PPE selection workflow based on the task-specific risk of exposure.

By adhering to these guidelines, researchers and laboratory personnel can significantly minimize their risk of exposure to Pentoxyverine hydrochloride and ensure a safe and compliant working environment.

References

• Chemsrc. (2025, August 20). Pentoxyverine. Retrieved from [Link]

• CP Lab Safety. (n.d.). Glove Compatibility. Retrieved from [Link]

• OSHA. (n.d.). Glove Selection Chart. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Glove Selection Guide. Retrieved from [Link]

• Wikipedia. (2023, October 27). Pentoxyverine. Retrieved from [Link]

• Cancer Care Ontario. (2018). Safe handling of hazardous drugs. Retrieved from [Link]

• Aenova Group. (n.d.). SAFE AND EFFICIENT HANDLING OF HIGH POTENT DRUG PRODUCTS. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2026, February 18). Control Banding. Retrieved from [Link]

• GMP Journal. (2023, November 7). Safe Handling of Highly Potent Substances. Retrieved from [Link]

• Health and Safety Executive. (2026, January 13). Safe handling of cytotoxic drugs in the workplace. Retrieved from [Link]

• eviQ. (n.d.). 188-Safe handling and waste management of hazardous drugs. Retrieved from [Link]

• National Institute for Occupational Safety and Health. (2017, September 21). Technical report: the NIOSH occupational exposure banding process for chemical risk management. Retrieved from [Link]

• PharmaCompass. (n.d.). Pentoxyverin | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• The Synergist. (2017, August 8). New NIOSH Report Outlines Its Occupational Exposure Banding Process. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carbetapentane. Retrieved from [Link]

• Inxight Drugs. (n.d.). PENTOXYVERINE CITRATE. Retrieved from [Link]

• PubMed. (2009, November 12). Literature review on the genotoxicity, reproductive toxicity, and carcinogenicity of ethyl methanesulfonate. Retrieved from [Link]

• European Medicines Agency. (2023, March 30). SWP/NcWP recommendations on the duration of contraception following the end of treatment with a genotoxic drug. Retrieved from [Link]

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